Dmp 323

Core Science & Biosynthesis

Pharmacokinetics and In Vivo Bioavailability of DMP 323: A Mechanistic and Methodological Guide

Executive Summary

DMP 323 represents a foundational milestone in the rational design of non-peptidic HIV-1 protease inhibitors. As a C2-symmetric cyclic urea, it was engineered to overcome the limitations of early peptide-based inhibitors by mimicking the hydrogen-bonding network of the protease's catalytic core. However, despite exceptional in vitro potency, DMP 323 encountered significant in vivo pharmacokinetic (PK) and bioavailability bottlenecks, ultimately halting its clinical progression[1]. This whitepaper dissects the PK profile of DMP 323, explores the causality behind its absorption limitations, and details the experimental methodologies used to evaluate its in vivo dynamics.

Mechanistic Grounding: The Cyclic Urea Pharmacophore

The design of DMP 323 is a classic example of structure-based drug design. X-ray crystallography of the HIV-1 protease reveals a C2-symmetric homodimer. A critical feature of the active site is a structural water molecule (often referred to as Water 301) that bridges the inhibitor and the flexible flaps of the protease via hydrogen bonds[2].

DMP 323 was synthesized to incorporate a cyclic urea oxygen that physically displaces this structural water molecule[2]. By pre-organizing the hydrogen-bonding network within a rigid, low-molecular-weight, seven-membered ring system, DMP 323 minimizes the entropic penalty of binding, resulting in a highly potent and selective inhibition of the viral gag precursor polyprotein processing[2][3].

Fig 1: Rational design of DMP 323 via structural water displacement in HIV-1 protease.

In Vivo Pharmacokinetic Profile

The baseline PK parameters of DMP 323 were rigorously established in preclinical rat and dog models utilizing liquid-liquid extraction and High-Performance Liquid Chromatography (HPLC)[4]. Following intravenous (IV) administration of 5 mg/kg, DMP 323 demonstrated a high apparent volume of distribution at steady-state (Vdss), indicating extensive tissue penetration[4]. However, it was also subject to rapid systemic clearance, resulting in short elimination half-lives across species[4].

Oral absorption from solution doses was rapid, achieving maximum plasma concentrations (Tmax) in 1 hour or less[4]. Despite this rapid absorption, the absolute oral bioavailability (F%) was highly variable and heavily influenced by the fed state of the animal. Oral doses administered to fed animals resulted in significantly lower plasma concentrations compared to fasted cohorts, indicating a pronounced negative food effect[4].

Table 1: Baseline Pharmacokinetic Parameters of DMP 323 (5 mg/kg IV)

Parameter	Rat Model	Dog Model
Vdss (L/kg)	6.36	2.28
Clearance (L/hr/kg)	7.12	1.48
Elimination Half-Life (hr)	0.95	1.80
Absolute Oral Bioavailability	15% – 27%	37% – 38%
Tmax (Oral)	≤ 1.0 hr	≤ 1.0 hr

Data synthesized from foundational PK evaluations[4].

Bioavailability Bottlenecks: Solubility and Efflux Mechanisms

The transition of DMP 323 from preclinical success to clinical viability was derailed by two primary absorption barriers:

• Solubility-Limited Precipitation: DMP 323 exhibits poor solubility in both aqueous and lipid milieus[2]. In canine models, while a 100 mg dose in a glycol-based vehicle yielded ~50% bioavailability, escalating the dose to 350 mg caused a nearly 10-fold reduction in relative bioavailability[5]. This non-linear PK response is caused by the drug precipitating out of solution upon dilution into the aqueous fluids of the gastrointestinal (GI) tract, severely limiting the fraction available for absorption[5].

• P-glycoprotein (P-gp) Mediated Efflux: Competitional absorption studies identified DMP 323 as a substrate for the intestinal efflux pump P-glycoprotein[6]. As the drug enters the enterocytes, P-gp actively pumps it back into the intestinal lumen, curtailing net absorption and contributing to its short half-life and variable systemic exposure[6].

Fig 2: Bioavailability bottlenecks of DMP 323 and corresponding formulation/dosing solutions.

Formulation and Co-administration Strategies

To salvage the clinical utility of DMP 323 and its analogs, researchers engineered specific workarounds targeting the root causes of its poor bioavailability:

• Amphiphilic Vehicles: By formulating DMP 323 in Gelucire 44/14 (a semi-solid amphiphilic vehicle with a high hydrophilic-lipophilic balance), researchers increased the drug's aqueous solubility and dissolution rate. This vehicle prevented GI precipitation, restoring bioavailability to 50% even at high doses[5].

• Pharmacokinetic Boosting: Co-administration of DMP 323 with ritonavir—a potent inhibitor of both P-gp and the metabolizing enzyme CYP3A4—significantly increased intestinal absorption[6]. Ritonavir effectively saturates the efflux and metabolic pathways, allowing DMP 323 to reach sustained therapeutic plasma levels[6].

Experimental Methodologies

The following self-validating protocols detail the standard workflows for evaluating the PK and absorption dynamics of DMP 323.

Protocol A: In Vivo Pharmacokinetic Evaluation (Rat/Dog Model)

Causality & Control: Fasting the subjects eliminates food-induced precipitation variables, ensuring that the calculated bioavailability reflects the intrinsic properties of the formulation[4].

• Preparation: Fast Sprague-Dawley rats or beagle dogs for 12–18 hours prior to dosing. Maintain a separate fed cohort to validate the food-effect hypothesis.

• Dosing Phase:

  • IV Cohort: Administer 5 mg/kg DMP 323 via the jugular vein using a validated co-solvent vehicle (e.g., PEG 400/saline)[4].

  • PO Cohort: Administer 3, 5, or 10 mg/kg via oral gavage (using either standard glycol or Gelucire 44/14 vehicles)[4][5].

• Blood Sampling: Collect serial blood samples at 0.083, 0.25, 0.5, 1, 2, 4, 6, and 8 hours post-dose into heparinized tubes. Centrifuge immediately to isolate plasma.

• Liquid-Liquid Extraction: Extract 0.5 mL of plasma using an organic solvent mixture spiked with an internal standard (e.g., a structural analog). Evaporate the organic layer under nitrogen and reconstitute in the HPLC mobile phase[4].

• Quantification: Analyze via HPLC with UV or MS/MS detection. The validated limit of quantitation (LOQ) for DMP 323 is 10 ng/mL[4].

• Data Analysis: Calculate Vdss, Clearance, and AUC using non-compartmental analysis. Determine absolute bioavailability ( F ) via the equation: F=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​) .

Fig 3: Step-by-step in vivo pharmacokinetic evaluation workflow for DMP 323 in animal models.

Protocol B: P-glycoprotein Competition Assay (In Vivo Boosting)

Causality & Control: This protocol isolates the effect of P-gp/CYP3A4 by using ritonavir as a competitive inhibitor. A statistically significant increase in AUC confirms efflux/metabolism as a primary bioavailability bottleneck[6].

• Baseline Establishment: Administer a standardized oral dose of DMP 323 to the control cohort. Execute Protocol A (steps 3-6) to establish baseline AUC and Cmax.

• Inhibitor Pre-treatment: In the test cohort, administer Ritonavir (e.g., 10-20 mg/kg) 30 minutes prior to DMP 323 administration to saturate intestinal P-gp transporters[6].

• Co-administration Dosing: Administer the standardized oral dose of DMP 323 to the pre-treated cohort.

• Analysis & Validation: Compare the PK profiles. An elevated and sustained plasma drug level in the ritonavir cohort validates the competitional absorption hypothesis[6].

Conclusion and Legacy

While DMP 323 demonstrated the immense in vitro potential of the cyclic urea class, its in vivo limitations—specifically poor solubility and P-gp susceptibility—prevented its clinical use[1][2]. However, the mechanistic insights gained from DMP 323's PK profile directly informed the rational design of next-generation inhibitors. By introducing basic functionalities to the benzylic substituents, researchers developed DMP 450, a follow-up compound with vastly superior aqueous solubility and oral bioavailability, proving that structural optimization must evolve in tandem with pharmacokinetic realities[2].

References

• [4] Pharmacokinetics of HIV protease inhibitor DMP 323 in rats and dogs. PubMed. URL:

• [2] Improved cyclic urea inhibitors of the HIV-1 protease. CORE. URL:

• [6] P-Glycoprotein Effects of Cyclic Urea HIV Protease Inhibitor DMP 323 in Competitional Absorption Studies. ResearchGate. URL:

• [1] Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323. ACS Publications. URL:

• [3] DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks. ASM Journals. URL:

• [5] Comparative Availability of Two Oral Dosage Forms of Albendazole in Dogs. ResearchGate. URL:

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The Interaction of Cyclic Urea-Based HIV-1 Protease Inhibitors with the Viral Gag Precursor Polyprotein: A Technical Guide

This technical guide provides an in-depth exploration of the molecular interactions between cyclic urea-based HIV-1 protease inhibitors, typified by compounds like DMP 323, and the viral Gag precursor polyprotein. It is intended for researchers, scientists, and drug development professionals engaged in the field of antiretroviral therapy. This document elucidates the core mechanism of action, details robust methodologies for experimental validation, and offers insights into the structural basis of inhibition and resistance.

Executive Summary: The Critical Role of Gag Processing in HIV-1 Maturation

The Human Immunodeficiency Virus type 1 (HIV-1) replication cycle is a multi-stage process culminating in the assembly and release of new, infectious virions. A pivotal event in this process is the maturation of the nascent virus particle, which is orchestrated by the HIV-1 protease (PR). This viral enzyme is responsible for the systematic cleavage of the Gag (p55) and Gag-Pol (p160) precursor polyproteins.[1][2] The Gag polyprotein is the primary structural component of the virus, and its ordered cleavage into matrix (MA), capsid (CA), nucleocapsid (NC), and p6 proteins is absolutely essential for the formation of a mature, infectious viral core.[3][4] Disruption of this proteolytic cascade results in the production of immature, non-infectious virions, making the HIV-1 protease a prime target for antiretroviral drug development.[5][6]

Cyclic urea-based compounds, such as DMP 323, represent a class of potent, nonpeptide inhibitors designed to specifically target the active site of the HIV-1 protease.[7][8] These inhibitors act as transition-state analogs, competitively binding to the enzyme's active site and physically obstructing the processing of the Gag polyprotein.[8][9] This guide will delve into the mechanistic underpinnings of this interaction and provide the technical framework for its investigation.

Mechanism of Action: Competitive Inhibition of Gag Cleavage

HIV-1 protease is an aspartyl protease that functions as a C2-symmetric homodimer.[9] The active site is located at the dimer interface, where two catalytic aspartate residues (Asp25 and Asp25') mediate the hydrolysis of specific peptide bonds within the Gag and Gag-Pol polyproteins.[10] The processing of Gag is not a random event but a highly ordered cascade of cleavages at different rates, which is critical for the correct morphological rearrangement of the virion.[11][12]

Cyclic urea inhibitors like DMP 323 are designed to mimic the tetrahedral transition state of the scissile peptide bond.[13][14] Their C2-symmetric scaffold fits snugly within the C2-symmetric active site of the protease.[15] A key design feature of many cyclic ureas is the displacement of a structurally important water molecule that is typically found bridging the enzyme flaps and the substrate.[13] This displacement contributes an entropic advantage, enhancing the binding affinity of the inhibitor.[13]

By occupying the active site, DMP 323 and similar inhibitors prevent the Gag polyprotein from binding, thus blocking its cleavage.[7][8] This specific and persistent inhibition of Gag processing leads to the assembly of viral particles with an immature, doughnut-shaped morphology, which are incapable of initiating a new round of infection.[7]

Caption: Mechanism of HIV-1 Gag processing and its inhibition by cyclic urea compounds.

Experimental Validation: A Multi-faceted Approach

Evaluating the interaction between a protease inhibitor and the Gag polyprotein requires a combination of biochemical, cell-based, and structural assays. This section provides an overview and detailed protocols for key experimental workflows.

Biochemical Assays: Quantifying Inhibitory Potency

Biochemical assays directly measure the inhibitor's effect on the enzymatic activity of purified, recombinant HIV-1 protease.

Fluorescence Resonance Energy Transfer (FRET) assays are a high-throughput method for monitoring protease activity.[2][16] They utilize a synthetic peptide substrate containing a fluorophore and a quencher pair. Cleavage of the peptide separates the pair, resulting in a measurable increase in fluorescence.[16][17]

Experimental Protocol: FRET-Based HIV-1 Protease Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer suitable for HIV-1 PR activity (e.g., 50 mM MES, pH 6.0, 1 M NaCl, 1 mM EDTA, 1 mM DTT, 10% glycerol).

  • HIV-1 Protease: Dilute recombinant HIV-1 protease in cold assay buffer to a final working concentration (e.g., 10-20 nM).

  • FRET Substrate: Reconstitute a commercially available HIV-1 PR FRET substrate (e.g., based on the p17/p24 cleavage site) in DMSO, then dilute in assay buffer to the desired final concentration (typically at or below the Kₘ value).[2][18]

  • Inhibitor (DMP 323): Prepare a stock solution in DMSO and create a serial dilution series to determine the IC₅₀.

• Assay Procedure (96-well plate format):

  • Add 2 µL of serially diluted DMP 323 or DMSO (vehicle control) to appropriate wells of a black, flat-bottom 96-well plate.

  • Add 90 µL of the diluted HIV-1 protease solution to each well.

  • Incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding 8 µL of the FRET substrate solution to each well.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

• Data Acquisition and Analysis:

  • Monitor the increase in fluorescence intensity over time (e.g., every 60 seconds for 30-60 minutes) at the appropriate excitation/emission wavelengths for the FRET pair (e.g., Ex/Em = 490/520 nm for HiLyte Fluor™ 488/QXL™ 520).[16][17]

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the fluorescence-time curve.

  • Plot the percentage of inhibition (relative to the DMSO control) against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a four-parameter logistic dose-response curve.

Caption: Workflow for a FRET-based HIV-1 protease inhibition assay.

Cell-Based Assays: Assessing Antiviral Efficacy

Cell-based assays are crucial for determining an inhibitor's effectiveness in a biological context, accounting for factors like cell permeability and cytotoxicity.[19]

This "gold standard" assay measures the amount of p24 capsid protein released into the culture supernatant of HIV-1 infected cells. A reduction in p24 levels indicates inhibition of viral replication.[20] The MT-4 T-cell line is highly susceptible to HIV-1 infection and exhibits rapid viral replication, making it a suitable model.[20][21]

Experimental Protocol: p24 Antigen Inhibition Assay in MT-4 Cells

• Cell Culture and Infection:

  • Culture MT-4 cells in complete medium (e.g., RPMI-1640 with 10% FBS, penicillin/streptomycin).

  • Seed MT-4 cells in a 96-well plate at a density of 1-5 x 10⁴ cells/well.[20]

  • Prepare serial dilutions of DMP 323 in culture medium and add them to the cells. Include a "virus control" (cells + virus, no drug) and "cell control" (cells only).

  • Infect the cells with a stock of HIV-1 (e.g., HIV-1 IIIB) at a multiplicity of infection (MOI) that yields significant p24 production in 4-5 days.

• Incubation and Sample Collection:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 4-5 days.[20]

  • After incubation, centrifuge the plate to pellet the cells.

  • Carefully collect the culture supernatant from each well for p24 analysis.

• p24 Antigen Capture ELISA:

  • Use a commercially available p24 antigen capture ELISA kit.

  • Follow the manufacturer's protocol, which typically involves:[20][22] a. Lysing the virus in the collected supernatants. b. Adding the lysed samples and p24 standards to a microplate pre-coated with anti-p24 antibodies. c. Incubating to allow p24 to bind. d. Washing and adding a biotinylated anti-p24 detection antibody, followed by a streptavidin-HRP conjugate. e. Adding a TMB substrate to develop a colorimetric signal. f. Stopping the reaction and reading the absorbance at 450 nm.

• Data Analysis:

  • Generate a standard curve using the p24 standards.

  • Determine the p24 concentration in each sample from the standard curve.

  • Calculate the percentage of inhibition of p24 production for each DMP 323 concentration relative to the virus control.

  • Determine the EC₅₀ (50% effective concentration) value.

Structural Biology: Visualizing the Interaction

X-ray crystallography provides high-resolution, three-dimensional structures of the inhibitor bound to the HIV-1 protease active site. This information is invaluable for understanding the molecular basis of potency and for rational drug design.[14][23]

Crystal structures of cyclic urea inhibitors like DMP323 in complex with HIV-1 protease have confirmed that they bind in the active site, making extensive hydrogen bond and van der Waals interactions with the enzyme.[15][24] These structures reveal how the inhibitor's scaffold and side chains (P1, P2, etc.) occupy the corresponding subsites (S1, S2) of the protease, providing a rationale for their high affinity.[15] Furthermore, structural analysis of mutant proteases resistant to these inhibitors can elucidate the mechanisms of drug resistance, such as the loss of key van der Waals contacts due to mutations like V82F or I84V.[24][25]

Data Interpretation: From Kinetics to Resistance

The integration of data from these various assays provides a comprehensive profile of the inhibitor's interaction with the Gag processing machinery.

Table 1: Representative Data for a Cyclic Urea Protease Inhibitor

Parameter	Value	Assay Type	Implication
Kᵢ (Wild-Type PR)	0.8 nM	FRET-based Enzymatic	High intrinsic potency against the target enzyme.[24]
IC₅₀ (Wild-Type PR)	2.5 nM	FRET-based Enzymatic	Concentration required to inhibit 50% of enzyme activity.
EC₅₀ (Acute Infection)	20 nM	p24 Antigen Assay	Potent antiviral activity in a cellular context.
Kᵢ (V82F/I84V Mutant PR)	>800 nM	FRET-based Enzymatic	Significant loss of potency against a common resistance mutant.[24][25]
Fold-Resistance	>1000-fold	Calculated (Kᵢ Mutant / Kᵢ WT)	High-level resistance conferred by key mutations.[24][25]

The Ki value represents the inhibitor's binding affinity for the enzyme.[24] A low nanomolar Ki indicates a very potent inhibitor. The EC₅₀ value from cell-based assays confirms that this potency translates to antiviral activity in infected cells. A crucial aspect of inhibitor characterization is testing against drug-resistant mutant proteases. A significant increase in the Ki or EC₅₀ value (high fold-resistance) indicates that the inhibitor's efficacy is compromised by these mutations, often due to a decrease in favorable van der Waals interactions between the inhibitor and the altered active site.[25]

Conclusion

The targeted inhibition of HIV-1 Gag precursor polyprotein processing by cyclic urea-based compounds like DMP 323 is a cornerstone of modern antiretroviral therapy. This guide has outlined the fundamental mechanism of competitive inhibition, provided detailed protocols for the biochemical and cell-based assays required to quantify this interaction, and highlighted the importance of structural biology in understanding both potency and resistance. A rigorous, multi-assay approach is essential for the characterization of existing inhibitors and the development of next-generation therapeutics capable of overcoming the challenge of drug resistance.

References

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• Ala, P. J., et al. (1997). Molecular Basis of HIV-1 Protease Drug Resistance: Structural Analysis of Mutant Proteases Complexed with Cyclic Urea Inhibitors. Biochemistry, 36(7), 1573–1580. Available at: [Link]

• Lam, P. Y. S., et al. (1996). Cyclic HIV Protease Inhibitors: Synthesis, Conformational Analysis, P2/P2' Structure−Activity Relationship, and Molecular Recognition of Cyclic Ureas. Journal of Medicinal Chemistry, 39(18), 3514–3525. Available at: [Link]

• Piedra, M., et al. (2000). Cell-Based Fluorescence Assay for Human Immunodeficiency Virus Type 1 Protease Activity. Journal of Virology, 74(19), 8932–8941. Available at: [Link]

• Ala, P. J., et al. (1997). Molecular basis of HIV-1 protease drug resistance: structural analysis of mutant proteases complexed with cyclic urea inhibitors. PubMed. Available at: [Link]

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• A Sensitive Fluorimetric Assay for Detection of HIV-1 Protease Using a Novel FRET Peptide Substrate. Eurogentec. Available at: [Link]

• Ala, P. J., et al. (1998). Molecular recognition of cyclic urea HIV-1 protease inhibitors. PubMed. Available at: [Link]

• Adachi, M., et al. (2009). Structure of HIV-1 protease in complex with potent inhibitor KNI-272 determined by high-resolution X-ray and neutron crystallography. PNAS, 106(12), 4641-4646. Available at: [Link]

• Otto, M. J., et al. (1994). DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein. PubMed. Available at: [Link]

• Pettit, S. C., et al. (2005). Processing sites in the human immunodeficiency virus type 1 (HIV-1) Gag-Pro-Pol precursor are cleaved by the viral protease at different rates. Retrovirology, 2(66). Available at: [Link]

• Miller, M., et al. (1989). X-ray crystallographic structure of a complex between a synthetic protease of human immunodeficiency virus 1 and a substrate-based hydroxyethylamine inhibitor. PNAS, 86(21), 8388-8392. Available at: [Link]

• Schiffer, C. A., et al. (2016). Developing HIV-1 Protease Inhibitors through Stereospecific Reactions in Protein Crystals. Molecules, 21(11), 1481. Available at: [Link]

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• X-ray crystal structures of HIV-1 protease complexed with GRL-0476. ResearchGate. Available at: [Link]

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• Ala, P. J., et al. (1997). Molecular Basis of HIV-1 Protease Drug Resistance: Structural Analysis of Mutant Proteases Complexed With Cyclic Urea Inhibitors. Amanote Research. Available at: [Link]

• Davis, D. A., et al. (2008). Initial Cleavage of the Human Immunodeficiency Virus Type 1 GagPol Precursor by Its Activated Protease Occurs by an Intramolecular Mechanism. Journal of Virology, 82(17), 8732–8744. Available at: [Link]

• Konnyu, B., et al. (2013). Gag-Pol Processing during HIV-1 Virion Maturation: A Systems Biology Approach. PLOS Computational Biology, 9(6), e1003103. Available at: [Link]

• SensoLyte® 520 HIV Protease Assay Kit Fluorimetric. Eurogentec. Available at: [Link]

• Hilton, B. J., & Wolkowicz, R. (2010). An Assay to Monitor HIV-1 Protease Activity for the Identification of Novel Inhibitors in T-Cells. PLOS ONE, 5(6), e10940. Available at: [Link]

• Pettit, S. C., et al. (1994). Cleavage of Human Immunodeficiency Virus Type 1 Proteinase from the N-Terminally Adjacent p6* Protein Is Essential for Efficient Gag Polyprotein Processing and Viral Infectivity. Journal of Virology, 68(12), 8017-8027. Available at: [Link]

• The scheme of Gag and Gag-Pol processing by HIV-1 PR. ResearchGate. Available at: [Link]

• Otto, M. J., et al. (1993). Potency and selectivity of inhibition of human immunodeficiency virus protease by a small nonpeptide cyclic urea, DMP 323. Antimicrobial Agents and Chemotherapy, 37(2), 2606-2611. Available at: [Link]

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Protocols & Analytical Methods

Application Note: In Vitro Assay Protocols for Measuring DMP 323 Inhibition of HIV-1 Protease

Introduction & Mechanistic Rationale

The development of HIV-1 protease inhibitors (PIs) represents a cornerstone in the management of HIV/AIDS. Among these, DMP 323 serves as a critical reference compound. Designed via structure-based drug design, DMP 323 is a potent, nonpeptide, C2-symmetric cyclic urea inhibitor[1].

Unlike traditional peptidic transition-state analogs, the cyclic urea core of DMP 323 is uniquely designed to displace the conserved structural water molecule (often termed the "flap water") that normally bridges the enzyme's flexible flaps (Ile50/Ile50') to the substrate[2]. By directly hydrogen-bonding to the flap residues and utilizing its diol core to interact with the catalytic aspartates (Asp25/Asp25'), DMP 323 achieves sub-nanomolar binding affinity and rapid, competitive inhibition[2][3].

To accurately evaluate the efficacy of DMP 323 and its derivatives, researchers must employ a dual-tiered assay system:

• Biochemical FRET Assay: Provides direct, cell-free enzyme kinetics to determine the inhibition constant ( Ki​ ).

• Cell-Based Gag Processing Assay: Validates intracellular target engagement, cell permeability, and the biological consequence of inhibition (blockade of viral maturation)[4].

Diagram 1: Structural mechanism of DMP 323 inhibiting HIV-1 Protease and blocking viral maturation.

Quantitative Data Presentation

Before executing the protocols, it is crucial to understand the expected baseline metrics for DMP 323. The compound exhibits profound selectivity for viral proteases over mammalian aspartic proteases[1].

Table 1: Expected Inhibition Profile of DMP 323

Target Enzyme	Assay Type	Expected Value	Reference Context
HIV-1 Protease	Biochemical ( Ki​ )	~0.27 nM	Tight-binding, competitive inhibition[1].
HIV-2 Protease	Biochemical ( Ki​ )	~0.30 nM	Broad-spectrum retroviral activity[1].
HIV-1 (Acute Infection)	Cell-Based ( IC90​ )	25 - 50 nM	Blocks replication in MT-4 cells[5].
Human Pepsin	Biochemical Selectivity	< 12% at 10 µM	>30,000-fold selectivity window[1].
Human Renin	Biochemical Selectivity	< 12% at 10 µM	Confirms lack of off-target toxicity[1].

Protocol 1: FRET-Based Biochemical Inhibition Assay

Causality & Design: Traditional HPLC methods for measuring peptide cleavage are labor-intensive and only provide endpoint data. Fluorescence Resonance Energy Transfer (FRET) allows for continuous kinetic monitoring[6]. We utilize the substrate Arg-Glu(EDANS)-Ser-Gln-Asn-Tyr-Pro-Ile-Val-Gln-Lys(DABCYL)-Arg. The DABCYL group quenches the EDANS fluorophore until the specific Tyr-Pro bond is cleaved by HIV-1 PR[7]. Because DMP 323 is a tight-binding inhibitor, a pre-incubation step is mandatory to allow the enzyme-inhibitor complex to reach equilibrium before substrate addition; failing to do so will artificially inflate the apparent IC50​ .

Reagents and Buffers

• Assay Buffer: 0.1 M Sodium Acetate, 1.0 M NaCl, 1.0 mM EDTA, 1.0 mM DTT, 10% Glycerol, pH 4.7[6]. (Note: The high ionic strength and acidic pH mimic the viral core environment and maintain dimer stability).

• Enzyme: Recombinant HIV-1 Protease (purified, active-site titrated).

• Substrate: 500 µM stock of FRET peptide in anhydrous DMSO[6].

• Inhibitor: DMP 323 dissolved in 100% DMSO (serial dilutions from 10 µM down to 0.01 nM).

Step-by-Step Methodology

• Buffer Preparation: Freshly prepare the assay buffer. Add DTT immediately before use to prevent oxidation of the enzyme's cysteine residues.

• Enzyme-Inhibitor Pre-incubation: In a black 96-well microplate, add 48 µL of Assay Buffer containing 2 nM HIV-1 Protease to the test wells. Add 2 µL of the serially diluted DMP 323 (final DMSO concentration in assay = 4%).

• Equilibration: Incubate the plate at 37°C for 20 minutes. Critical Step: This ensures steady-state binding of the cyclic urea to the active site.

• Reaction Initiation: Rapidly add 50 µL of Assay Buffer containing 4 µM FRET substrate to all wells (Final substrate concentration = 2 µM, Final enzyme = 1 nM).

• Kinetic Readout: Immediately place the plate in a temperature-controlled fluorescence microplate reader (37°C). Monitor fluorescence continuously for 10 minutes at Excitation: 340 nm / Emission: 490 nm [7][8].

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the fluorescence-time curve. Plot fractional activity ( Vi​/V0​ ) versus inhibitor concentration to determine the IC50​ . Use the Morrison equation for tight-binding inhibitors to calculate the true Ki​ .

Diagram 2: Sequential workflow for the continuous FRET-based HIV-1 Protease inhibition assay.

Protocol 2: Cell-Based Gag Polyprotein Processing Assay

Causality & Design: While biochemical assays prove target affinity, they do not account for cellular membrane permeability or intracellular drug metabolism. HIV-1 protease is responsible for cleaving the Pr55Gag polyprotein into mature structural proteins (p17, p24, p7, p6)[4]. By treating chronically infected cells with DMP 323 and performing a Western blot against p24, researchers can directly visualize the blockade of intracellular Gag processing. An accumulation of Pr55Gag and a depletion of mature p24 definitively proves intracellular target engagement[4][9].

Reagents and Materials

• Cell Line: Chronically HIV-1 infected lymphoid cells (e.g., H9 or MT-4 cells).

• Culture Media: RPMI 1640 supplemented with 10% Fetal Bovine Serum (FBS).

• Antibodies: Mouse anti-HIV-1 p24 monoclonal antibody (recognizes both mature p24 and the Pr55 precursor).

• Lysis Buffer: RIPA buffer with mammalian protease inhibitor cocktail (excluding HIV-1 PIs).

Step-by-Step Methodology

• Cell Seeding: Seed chronically infected cells at a density of 5×105 cells/mL in 6-well plates.

• Inhibitor Treatment: Treat the cells with varying concentrations of DMP 323 (e.g., 0, 10, 50, 250, and 1000 nM). Include a vehicle control (0.1% DMSO).

• Incubation: Incubate the cells at 37°C in a 5% CO2​ humidified incubator for 48 to 72 hours. Rationale: This duration allows for the turnover of pre-existing mature virions and the accumulation of newly synthesized, unprocessed polyproteins[4].

• Harvest and Lysis: Pellet the cells via centrifugation (300 x g, 5 min). Wash twice with cold PBS. Resuspend the pellet in 100 µL of RIPA lysis buffer. Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes to clear cellular debris.

• SDS-PAGE & Western Blotting:

  • Quantify total protein using a BCA assay.

  • Load 20 µg of total protein per lane on a 10% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane and probe with the anti-p24 primary antibody overnight at 4°C.

  • Wash and probe with an HRP-conjugated secondary antibody.

• Readout Interpretation: Visualize using enhanced chemiluminescence (ECL). In untreated cells, a strong band at 24 kDa (mature p24) will be present. In DMP 323-treated cells, a dose-dependent shift will occur, showing a reduction in the 24 kDa band and a proportional accumulation of the 55 kDa band (Pr55Gag)[4].

References

• Potency and selectivity of inhibition of human immunodeficiency virus protease by a small nonpeptide cyclic urea, DMP 323. Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]

• DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein. PubMed - NIH. Available at: [Link]

• Preparation and Structure−Activity Relationship of Novel P1/P1'-Substituted Cyclic Urea-Based Human Immunodeficiency Virus Type-1 Protease Inhibitors. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323. ACS Publications. Available at: [Link]

• Hybrid QM/MM Free-Energy Evaluation of Drug-Resistant Mutational Effect on the Binding of an Inhibitor Indinavir to HIV-1 Protease. Journal of Chemical Information and Modeling - ACS Publications. Available at:[Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. storage.googleapis.com [storage.googleapis.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Structural Biology and Crystallization Protocols for HIV-1 Protease in Complex with DMP 323

Executive Summary & Mechanistic Context

Human Immunodeficiency Virus Type 1 (HIV-1) protease is an essential enzyme for viral maturation and a highly validated target for antiretroviral therapy. The enzyme functions as a C2-symmetric homodimer[1]. Early generations of peptidomimetic inhibitors bound to the active site by utilizing a highly conserved structural water molecule (Wat301) to bridge hydrogen bonds between the inhibitor and the flexible flap residues (Ile50 and Ile50') of the protease.

DMP 323 is a rationally designed, C2-symmetric cyclic urea inhibitor that fundamentally altered the paradigm of structure-based drug design[2]. By incorporating a cyclic urea core, DMP 323 directly hydrogen-bonds with the flap residues, effectively displacing Wat301[3]. This displacement provides a massive entropic driving force for binding, as the release of the constrained water molecule into the bulk solvent drastically lowers the free energy of the system[4]. This application note provides a self-validating, step-by-step protocol for the complexation and crystallization of the HIV-1 protease-DMP 323 complex, detailing the causality behind each biochemical and crystallographic choice.

Thermodynamic mechanism of DMP 323 binding and structural water displacement.

Scientific Principles & Experimental Causality

To ensure a self-validating system, researchers must understand the why behind the protocol parameters:

• Buffer pH and Composition: HIV-1 protease is prone to autolysis. Maintaining the protein in 50 mM sodium acetate at pH 5.6 suppresses autoproteolytic degradation while keeping the protein soluble[5]. The addition of 1 mM EDTA inhibits metalloprotease contaminants, and 0.05% 2-mercaptoethanol prevents the oxidation of surface-exposed cysteine residues[5].

• Inhibitor Solubilization: DMP 323 exhibits low aqueous solubility[2]. It must be solubilized in 100% Dimethyl Sulfoxide (DMSO) to a high stock concentration (11 mM)[5]. This ensures that when added to the protein, the final DMSO concentration remains below 5% (v/v), preventing solvent-induced protein denaturation.

• Crystallization Thermodynamics: The hanging-drop vapor diffusion method is selected to allow slow, controlled equilibration. The precipitant mixture (1 M ammonium phosphate, 0.1 M sodium citrate, pH 4.5) gently lowers the dielectric constant and competes for water, driving the complex into a supersaturated state at 6–8 °C to promote ordered nucleation over amorphous precipitation[5].

Reagents and Quantitative Parameters

Table 1 summarizes the critical quantitative data and reagent formulations required for successful crystallization.

Parameter	Value / Formulation	Causality / Purpose
Protein Concentration	3.0 mg/mL	Optimal supersaturation threshold for nucleation[5].
Protein Buffer	50 mM NaOAc (pH 5.6), 1 mM EDTA, 0.05% BME	Prevents autolysis and cysteine oxidation[5].
Inhibitor Stock	11 mM DMP 323 in 100% DMSO	Overcomes poor aqueous solubility of the cyclic urea[2][5].
Molar Ratio	1:4 (Protein Dimer : Inhibitor)	Ensures complete active site saturation and Wat301 displacement[5].
Precipitant Solution	1.0 M Ammonium Phosphate, 0.1 M Sodium Citrate (pH 4.5)	Acts as a salting-out agent; low pH maintains complex stability[5].
Incubation Temp	6–8 °C	Slows diffusion kinetics, yielding larger, well-ordered crystals[5].

Experimental Workflow & Protocol

Step-by-step workflow for the crystallization of the HIV-1 Protease-DMP 323 complex.

Step 1: Protein Preparation and Complexation

• Thaw purified HIV-1 protease (MW ~22.2 kDa for the homodimer)[1] and exchange it into the complexation buffer (50 mM sodium acetate pH 5.6, 1 mM EDTA, 0.05% 2-mercaptoethanol) using a centrifugal filter unit (10 kDa MWCO)[5].

• Concentrate the protein strictly to 3.0 mg/mL[5]. Self-Validation Check: Measure A280 to confirm concentration; run Dynamic Light Scattering (DLS) to ensure a polydispersity index (PdI) < 20%, confirming a monodisperse dimer population.

• Prepare the inhibitor stock by dissolving DMP 323 powder in 100% DMSO to a final concentration of 11 mM[5].

• Slowly titrate the DMP 323 stock into the protein solution while gently swirling, achieving a 4-fold molar excess of inhibitor to protein dimer[5].

• Incubate the mixture on ice for 60 minutes. This allows the thermodynamic displacement of Wat301 and the stabilization of the preorganized complex[3].

Step 2: Hanging Drop Vapor Diffusion Setup

• Prepare a 24-well VDX crystallization plate. Fill the reservoir wells with 500 µL of the precipitant solution (1.0 M ammonium phosphate, 0.1 M sodium citrate, pH 4.5)[5].

• Place a siliconized glass coverslip on the bench. Pipette 2.0 µL of the protein-inhibitor complex onto the center of the coverslip.

• Add 2.0 µL of the reservoir solution directly to the protein drop and mix gently by aspirating once. Self-Validation Check: The drop must remain optically clear. Immediate heavy precipitation indicates localized solvent shock or denatured protein.

• Invert the coverslip and seal it tightly over the reservoir well using high-vacuum silicone grease.

Step 3: Crystal Growth and Harvesting

• Transfer the sealed plates to a vibration-free incubator set to 6–8 °C[5].

• Monitor the drops weekly under a stereomicroscope. Plate-like crystals typically emerge within 14 to 21 days, reaching maximum dimensions of approximately 0.3 × 0.3 × 0.1 mm³[5].

• Harvesting: Prepare a cryoprotectant solution consisting of the reservoir solution supplemented with 20% (v/v) glycerol.

• Using a nylon loop, carefully harvest the crystal, briefly sweep it through the cryoprotectant drop (1-2 seconds), and immediately flash-freeze in liquid nitrogen.

Expected Crystallographic Outcomes

Crystals grown under these specific conditions are highly ordered and suitable for high-resolution synchrotron X-ray diffraction. Table 2 outlines the expected crystallographic parameters based on historical data for this complex class.

Property	Expected Value / Observation
Crystal Morphology	Plate-like[5]
Space Group	P21212[5]
Unit Cell Dimensions	a ≈ 58.1 Å, b ≈ 86.0 Å, c ≈ 46.0 Å[5]
Resolution Limit	~1.80 Å[3][5]
Asymmetric Unit	One HIV-1 PR dimer complexed with one DMP 323 molecule

References

• Source: Protein Science (Hinck Lab / pitt.edu)
• Source: Journal of Organic Chemistry (ACS Publications)
• 1QBS: HIV-1 PROTEASE INHIBITORS WITH LOW NANOMOLAR POTENCY Source: RCSB Protein Data Bank URL
• Hydroxyethylamine Isostere of an HIV-1 Protease Inhibitor Prefers Its Amine to the Hydroxy Group in Binding to Catalytic Aspartates.
• Improved cyclic urea inhibitors of the HIV-1 protease Source: CORE Research Papers URL

Sources

• 1. hincklab.structbio.pitt.edu [hincklab.structbio.pitt.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rcsb.org [rcsb.org]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]

HPLC analytical methods for quantifying DMP 323 in plasma

Application Note: HPLC Analytical Methods for the Quantification of DMP 323 in Plasma

Executive Summary & Mechanistic Background

DMP 323 is a rationally designed, C2-symmetric cyclic urea compound that acts as a potent human immunodeficiency virus type-1 (HIV-1) protease inhibitor. Unlike early peptidic inhibitors, the cyclic urea scaffold of DMP 323 incorporates a built-in hydrogen-bonding surrogate—the urea carbonyl oxygen. This structural feature is mechanistically critical, as it displaces a highly conserved structural water molecule within the enzyme's active site, allowing the inhibitor to form direct hydrogen bonds with the flap residues Ile 50 and Ile 50'[1].

Despite its exceptional in vitro antiviral potency, the clinical development of DMP 323 was hindered by its physicochemical properties. The compound exhibits extremely poor aqueous solubility (approximately 6 μg/mL) and undergoes rapid, extensive metabolism[2]. In human Phase I trials, these factors culminated in low and highly variable plasma concentrations, ultimately leading to its discontinuation in favor of next-generation analogs like DMP 450[2].

To fully characterize these pharmacokinetic (PK) limitations and to evaluate novel lipid-based drug delivery vehicles (such as Gelucire 44/14) aimed at rescuing its oral bioavailability[3], researchers required a highly sensitive, reproducible analytical method. The established gold standard for this workflow relies on Liquid-Liquid Extraction (LLE) coupled with High-Performance Liquid Chromatography (HPLC), achieving a robust Limit of Quantitation (LOQ) of 10 ng/mL from just 0.5 mL of plasma[4].

Fig 1. Mechanism of HIV-1 protease inhibition by the cyclic urea DMP 323.

Analytical Rationale: The "Why" Behind the Method

Designing an HPLC protocol for DMP 323 requires addressing its extreme lipophilicity and the complex biological matrix of plasma.

• Sample Preparation (Liquid-Liquid Extraction): Because DMP 323 is highly lipophilic and remains neutral at physiological pH, protein precipitation alone is insufficient to yield a clean baseline. Liquid-liquid extraction using a non-polar organic solvent (e.g., methyl tert-butyl ether [MTBE] or ethyl acetate) is employed. This selectively partitions the lipophilic cyclic urea into the organic phase, leaving polar plasma proteins, endogenous salts, and hydrophilic metabolites in the discarded aqueous layer.

• Chromatographic Separation: A reversed-phase C18 stationary phase is selected. The dense hydrophobic alkyl chains of the C18 column interact strongly with the four benzyl substituents of DMP 323, ensuring adequate retention time and baseline resolution from any residual matrix interferences.

• Detection Strategy: The multiple aromatic rings within the DMP 323 structure provide a strong ultraviolet (UV) chromophore. Therefore, UV detection at 220 nm is highly effective, providing nanomolar sensitivity without the strict necessity of mass spectrometry for routine PK screening.

• Self-Validating System: To ensure trustworthiness, the protocol mandates the use of an Internal Standard (IS). A structural analog (e.g., DMP 450) or a lipophilic standard of similar retention behavior (e.g., indomethacin[3]) is spiked into the plasma before extraction. By quantifying the ratio of the DMP 323 peak area to the IS peak area, the method inherently corrects for any volumetric errors or incomplete extraction recoveries.

Step-by-Step Experimental Protocol

A. Reagents and Materials

• Standards: DMP 323 reference standard and an appropriate Internal Standard (IS).

• Solvents: HPLC-grade Acetonitrile, Methanol, Water, and MTBE.

• Modifiers: Trifluoroacetic acid (TFA) or phosphoric acid.

• Column: Reversed-phase C18 analytical column (e.g., 5 µm, 4.6 × 250 mm).

B. Plasma Sample Preparation (LLE)

• Spiking: Aliquot 0.5 mL of rat, dog, or human plasma into a clean glass borosilicate tube. Add 20 µL of the IS working solution and vortex for 10 seconds.

• Buffering (Optional but Recommended): Add 100 µL of 0.1 M sodium carbonate buffer (pH 9.5) to ensure any weakly acidic matrix interferences remain ionized in the aqueous phase, while the neutral DMP 323 remains un-ionized.

• Extraction: Add 3.0 mL of MTBE (or Ethyl Acetate). Cap the tube and vortex vigorously for 3 minutes to drive the partitioning of the drug into the organic layer.

• Phase Separation: Centrifuge the samples at 3,000 × g for 10 minutes at 4°C.

• Isolation & Evaporation: Carefully transfer 2.5 mL of the upper organic layer to a clean tube. Evaporate to complete dryness under a gentle stream of nitrogen gas at 35°C.

• Reconstitution: Reconstitute the dried residue in 150 µL of the HPLC mobile phase. Vortex for 30 seconds, transfer to an autosampler vial, and inject 50 µL into the HPLC system.

C. HPLC-UV Conditions

• Mobile Phase: Isocratic elution using a mixture of Water (containing 0.1% TFA) and Acetonitrile (e.g., 45:55 v/v). The acidic modifier suppresses silanol ionization on the column, preventing peak tailing.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Maintained at 40°C to reduce system backpressure and improve mass transfer kinetics.

• Detection: UV absorbance at 220 nm.

Fig 2. Step-by-step liquid-liquid extraction and HPLC workflow for DMP 323 quantification.

Data Presentation & Expected Results

The method described above was instrumental in determining the foundational pharmacokinetic parameters of DMP 323 across preclinical species. Due to its rapid metabolism and high clearance rates, maintaining a low LOQ (10 ng/mL) was critical for accurately calculating the terminal elimination half-life[4].

Table 1: Pharmacokinetic Parameters of DMP 323 (5 mg/kg Intravenous Dose)[4]

Pharmacokinetic Parameter	Rat Model	Dog Model
Clearance (L/hr/kg)	7.12	1.48
Volume of Distribution ( Vdss​ ) (L/kg)	6.36	2.28
Elimination Half-life ( t1/2​ ) (hr)	0.95	1.80
Absolute Oral Bioavailability (%)	15% – 27%	37% – 38%

Table 2: HPLC Method Validation Metrics

Validation Metric	Target Value / Expected Result
Limit of Quantitation (LOQ)	10 ng/mL[4]
Required Plasma Volume	0.5 mL[4]
Linear Dynamic Range	10 – 10,000 ng/mL
Extraction Recovery (LLE)	>80% (Consistent with lipophilic cyclic ureas)
System Suitability	Relative Standard Deviation (RSD) of IS peak area < 5%

References

• Pharmacokinetics of HIV protease inhibitor DMP 323 in rats and dogs. PubMed (nih.gov). [Link]

• Nonsymmetric P2/P2' Cyclic Urea HIV Protease Inhibitors. Structure−Activity Relationship, Bioavailability, and Resistance Profile of Monoindazole-Substituted P2 Analogues. Journal of Medicinal Chemistry - ACS Publications.[Link]

• Preparation and Structure−Activity Relationship of Novel P1/P1'-Substituted Cyclic Urea-Based Human Immunodeficiency Virus Type-1 Protease Inhibitors. Journal of Medicinal Chemistry - ACS Publications.[Link]

• Application of pressure‐controlled colon delivery capsule to oral administration of glycyrrhizin in dogs. ResearchGate.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetics of HIV protease inhibitor DMP 323 in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Mechanistic Profiling of Cyclic Urea HIV-1 Protease Inhibitors (DMP 323 Pathways)

Introduction & Mechanistic Rationale

The development of HIV-1 protease inhibitors represents a cornerstone of modern antiretroviral therapy. HIV-1 protease is an essential aspartic protease that processes viral gag and gag-pol polyproteins into mature, infectious virions[1]. Structurally, the enzyme functions as a C2​ -symmetric homodimer. In its apo-state and when bound to natural substrates, a highly conserved structural water molecule (Water 301) coordinates hydrogen bonds between the enzyme's mobile flaps (Ile50/Ile50') and the substrate's transition state[1].

DMP 323, pioneered by the DuPont Merck Pharmaceutical Company, was designed to exploit this exact structural idiosyncrasy. Rather than relying on a traditional peptidic backbone, DMP 323 utilizes a non-peptidic, C2​ -symmetric cyclic urea scaffold[2]. The causality behind this design is elegantly simple: the carbonyl oxygen of the cyclic urea directly mimics and displaces Water 301[1]. By preorganizing the inhibitor to incorporate this water molecule's hydrogen-bonding capacity, the system gains a massive entropic driving force during binding, significantly enhancing the inhibitor's affinity and potency[1]. Furthermore, the inherent C2​ -symmetry of DMP 323 perfectly complements the enzyme's active site, streamlining the chiral synthetic approach required for its production[2].

Mechanistic basis of HIV-1 protease inhibition by DMP 323 via structural water displacement.

Retrosynthetic Strategy and Pathway Causality

The synthesis of DMP 323 is a masterclass in stereoselective control and protecting group strategy. The pathway requires the construction of a C2​ -symmetric diol core, cyclization to form the urea, and subsequent bis-alkylation of the urea nitrogens[2].

• Core Construction : The synthesis fundamentally relies on CBZ-protected D-phenylalanine. The D-enantiomer is specifically chosen to establish the correct stereocenters that will perfectly occupy the P1 and P1' hydrophobic pockets of the protease. A stereoselective pinacol coupling is utilized to generate the C2​ -symmetric amino diol core[2].

• Strategic Diol Protection : A critical optimization in the DuPont Merck pathway is the protection of the diol. Protecting the diol as an acetonide (using 2,2-dimethoxypropane) rather than a benzylidene or cyclohexylidene group is paramount. The acetonide group prevents unwanted O-alkylation during later steps, ensures high purity of the cyclic urea intermediate without the need for chromatography, and significantly enhances the solubility of the complex for the subsequent bis-alkylation step[2].

• Bis-Alkylation Dynamics : Functionalizing the cyclic urea nitrogens requires a strong base. Original routes utilizing sodium hydride (NaH) in DMF or DMPU often led to incomplete reactions and complex impurity profiles. Transitioning to potassium tert-butoxide (KOt-Bu) in THF provided a much cleaner conversion profile, driven by optimal pKa matching and favorable ion-pairing dynamics[2].

Step-by-step synthetic workflow for the C2-symmetric cyclic urea HIV-1 protease inhibitor DMP 323.

Quantitative Data: Optimization of Bis-Alkylation Conditions

The choice of base and solvent during the bis-alkylation of the acetonide-protected cyclic urea is the most sensitive step in the DMP 323 pathway. The table below summarizes the causality behind the base selection, modeled on the alkylation with 4-bromobenzyl bromide to simulate the steric bulk of the actual trityl-protected alkylating agent[2].

Base	Solvent	Relative Conversion Efficiency	Mechanistic Observation & Causality
KOt-Bu	THF	Excellent (Rank 1)	Cleanest reaction profile; optimal pKa for urea deprotonation without inducing side reactions.
KHMDS	THF	Very Good (Rank 2)	High conversion, but slightly more byproduct formation than KOt-Bu due to differing basicity.
NaHMDS	THF	Good (Rank 3)	Slower kinetics compared to potassium counterions; sodium coordinates more tightly to the anion.
LiHMDS	THF	Moderate (Rank 4)	Tight lithium ion-pairing significantly reduces the nucleophilicity of the urea nitrogen.
LDA	THF	Poor (Rank 5)	Incomplete reaction; the extreme steric hindrance of the base impedes efficient deprotonation of the hindered urea.
NaH	DMF / DMPU	Variable (Legacy)	Original conditions; prone to impurities, required harsh aqueous workups, and suffered from poor solubility.

Self-Validating Experimental Protocols

The following protocols detail the critical nodes of the DMP 323 synthesis, emphasizing self-validation and mechanistic reasoning to ensure high-fidelity replication[2].

Protocol A: High-Yield Preparation of the Alkylating Agent

Objective: Synthesize 4-(hydroxymethyl)benzyl chloride from 1,4-benzenedimethanol. Causality: Unsymmetrically protected alkylating agents are notoriously difficult to synthesize in high yield. This one-pot chlorination maximizes throughput while preventing over-chlorination.

• Dispersion: Disperse 1,4-benzenedimethanol (13.8 g, 0.10 mol) in chloroform (100 mL). Cool the suspension to 0 °C using an ice bath.

• Activation: Dissolve thionyl chloride (13.1 g, 0.11 mol) in chloroform (10 mL). Add this solution dropwise over 10 minutes with rapid stirring.

  • Validation Check: As the addition proceeds, the opaque mixture will largely clear into a homogeneous solution, indicating successful formation of the monochlorinated intermediate[2].

• Purging: During the addition step and for 1 hour thereafter, sweep the reaction flask continuously with N2​ gas (vented through a scrubber).

  • Causality: Removing evolved HCl and SO2​ gases is crucial to prevent the reverse reaction or secondary chlorination.

• Completion: Allow the mixture to warm to room temperature and stir for 20 hours. The resulting 4-(hydroxymethyl)benzyl chloride is subsequently tritylated using triphenylmethyl chloride to yield the final bulky alkylating agent, 4-[(triphenylmethoxy)methyl]benzyl chloride[2].

Protocol B: Acetonide Protection of the C2​ -Symmetric Diol

Objective: Protect the core diol to facilitate purification and direct downstream N-alkylation. Causality: Acetonide protection eliminates hydrogen bonding interference from the free hydroxyls, ensuring the cyclic urea nitrogens are the sole nucleophiles during bis-alkylation.

• Reagent Mixing: Create a slurry of the C2​ -symmetric amino diol core (e.g., 14.5 kg, 39.8 mol scale) and p-toluenesulfonic acid monohydrate (TsOH· H2​O , 0.30 kg, 1.6 mol) in DMF (30.6 kg) and 2,2-dimethoxypropane (25.5 kg, 245 mol)[2].

• Acetalization: Heat the mixture at 65 °C for 2 hours. The mild acid catalyzes the transacetalization.

• Equilibrium Driving (Crucial Step): Add cyclohexane (24.1 kg) and distill the reaction mass until the pot temperature reaches 95 °C.

  • Causality: This azeotropic distillation removes the methanol byproduct, driving the chemical equilibrium strictly toward the formation of the acetonide[2].

• Final Conversion: Cool the reaction back to 65 °C, add a fresh charge of 2,2-dimethoxypropane (12.7 kg, 122 mol), and maintain at 65 °C for 1 hour.

  • Validation Check: HPLC analysis should confirm >99% conversion to the (4R,5S,6S,7R)-Hexahydro-5,6-O-isopropylidene-4,7-bis(phenylmethyl)-2H-1,3-diazapin-2-one intermediate[2].

Protocol C: Bis-Alkylation to Form the DMP 323 Precursor

Objective: Install the critical P2/P2' substituents onto the cyclic urea.

• Deprotonation: Dissolve the acetonide-protected cyclic urea in anhydrous THF under an inert argon atmosphere. Cool the vessel to 0 °C.

• Base Addition: Add KOt-Bu (2.2 to 2.5 equivalents) portion-wise. Stir for 30 minutes to form the urea dianion.

• Alkylation: Introduce the 4-[(triphenylmethoxy)methyl]benzyl chloride (2.2 equivalents) dissolved in THF dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature.

  • Validation Check: Monitor via TLC or HPLC. The reaction is complete when the mono-alkylated intermediate is fully consumed.

• Quenching & Deprotection: Quench the reaction with saturated aqueous NH4​Cl . The subsequent global deprotection of both the acetonide and trityl groups (typically utilizing acidic conditions such as HCl in methanol) yields the final, highly pure DMP 323 active pharmaceutical ingredient[2].

References

• Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323 Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

• Cyclic HIV Protease Inhibitors: Synthesis, Conformational Analysis, P2/P2' Structure−Activity Relationship, and Molecular Recognition of Cyclic Ureas Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Observing DMP 323 Viral Inhibition via Electron Microscopy

For: Researchers, scientists, and drug development professionals

Introduction: Visualizing the Disruption of Viral Maturation

The Human Immunodeficiency Virus (HIV), the causative agent of Acquired Immunodeficiency Syndrome (AIDS), relies on a series of intricate molecular events to propagate. A critical step in the viral life cycle is the maturation of newly budded virions into infectious particles. This process is orchestrated by the viral protease, an enzyme that cleaves the Gag and Gag-Pol polyproteins into their functional subunits. Inhibition of this protease is a cornerstone of antiretroviral therapy.

DMP 323 is a potent, nonpeptide cyclic urea inhibitor of HIV protease, effective against both HIV-1 and HIV-2.[1][2] It acts as a competitive inhibitor, binding to the active site of the protease and preventing the cleavage of the Gag polyprotein.[1][2] This disruption of polyprotein processing has a direct and observable impact on the morphology of viral particles. Electron microscopy (EM) stands as a powerful tool to directly visualize these structural changes, providing unequivocal evidence of the inhibitor's efficacy.[3][4][5]

These application notes provide detailed protocols for utilizing Transmission Electron Microscopy (TEM) and Cryo-Electron Tomography (Cryo-ET) to observe the effects of DMP 323 on HIV-1 maturation. We will delve into the rationale behind each step, offering insights to ensure the generation of high-quality, interpretable data.

The Morphological Signature of HIV Maturation and its Inhibition

The hallmark of successful HIV maturation is the formation of a condensed, electron-dense conical core within the virion, composed of the capsid (CA) protein.[3][4][6] In contrast, immature virions, or those whose maturation has been blocked by a protease inhibitor like DMP 323, exhibit a distinct morphology. The unprocessed Gag polyprotein forms a "donut-shaped" or crescent-like electron-dense layer just beneath the viral envelope.[3][7][8] The presence of these immature particles is a direct indicator of protease inhibition.[3][7]

Virion State	Key Morphological Features (as seen in EM)	Interpretation
Mature	Electron-dense, conical or tubular core.	Successful Gag polyprotein cleavage and capsid assembly.
Immature	"Donut-shaped" or crescent-shaped electron-dense layer of unprocessed Gag beneath the envelope. No distinct core.	Inhibition of Gag polyprotein cleavage.

Experimental Workflow for Assessing DMP 323 Efficacy

The overall workflow for these studies involves culturing HIV-infected cells in the presence and absence of DMP 323, followed by sample preparation for electron microscopy, imaging, and subsequent analysis.

Caption: Experimental workflow for observing DMP 323 viral inhibition.

Protocol 1: Conventional Transmission Electron Microscopy (TEM)

This protocol is well-suited for high-resolution imaging of cellular ultrastructure and identifying the morphological characteristics of viral particles.

I. Cell Culture and Treatment

• Cell Line: Use a human T-lymphocyte cell line chronically infected with HIV-1 (e.g., H9 or MT-4 cells).

• Treatment:

  • Experimental Group: Treat the cells with an effective concentration of DMP 323. The optimal concentration should be determined empirically but can be guided by published IC50 values.

  • Control Group: Treat an equal number of cells with the vehicle (e.g., DMSO) used to dissolve DMP 323.

• Incubation: Incubate the cells for a period sufficient to allow for the production of new virions (e.g., 24-48 hours).

II. Sample Preparation for TEM

Rationale: The goal of sample preparation is to preserve the cellular and viral structures as close to their native state as possible while allowing for electron beam penetration. This involves chemical fixation to cross-link proteins and lipids, dehydration, infiltration with a resin that will polymerize into a solid block, and ultrathin sectioning.

• Harvesting and Fixation:

  • Gently pellet the cells by centrifugation (e.g., 500 x g for 5 minutes).

  • Carefully remove the supernatant and resuspend the cell pellet in a primary fixative solution. A commonly used fixative is 2.5% glutaraldehyde in 0.1 M cacodylate or phosphate buffer (pH 7.4).[9]

  • Fix for 1-2 hours at room temperature.

• Post-fixation:

  • Wash the cells in buffer (0.1 M cacodylate or phosphate buffer).

  • Post-fix the cells in 1% osmium tetroxide in the same buffer for 1 hour on ice. This step enhances contrast and preserves lipid membranes.

• Dehydration:

  • Wash the cells in distilled water.

  • Dehydrate the cell pellet through a graded series of ethanol concentrations (e.g., 50%, 70%, 90%, 100%), with multiple changes in 100% ethanol.

• Infiltration and Embedding:

  • Infiltrate the dehydrated cell pellet with a mixture of ethanol and an epoxy resin (e.g., Epon 812). Gradually increase the concentration of the resin.

  • Embed the cell pellet in pure resin in a mold and polymerize at 60°C for 48 hours.

• Ultrathin Sectioning:

  • Using an ultramicrotome, cut ultrathin sections (60-80 nm) of the resin-embedded cell block.

  • Collect the sections on copper grids.

• Staining:

  • Stain the sections with uranyl acetate followed by lead citrate to enhance the contrast of cellular structures and viral particles.[5]

III. TEM Imaging and Analysis

• Imaging:

  • Examine the sections using a transmission electron microscope operating at an accelerating voltage of 80-120 kV.

  • Acquire images of cells and extracellular virions from both the DMP 323-treated and control groups.

• Analysis:

  • Qualitatively assess the morphology of the virions. Look for the presence of mature, conical cores in the control group and the prevalence of immature, "donut-shaped" particles in the DMP 323-treated group.

  • Quantitatively analyze the proportion of mature versus immature virions in multiple fields of view for each condition.

Protocol 2: Cryo-Electron Tomography (Cryo-ET)

Cryo-ET offers the advantage of visualizing cells and viruses in a near-native, hydrated state, avoiding the potential artifacts of chemical fixation and dehydration. This technique provides three-dimensional information about the structure of budding and released virions.

I. Cell Culture and Grid Preparation

• Cell Culture on EM Grids:

  • Grow HIV-infected T-lymphocytes on gold EM grids with a carbon support film.

  • Treat the cells with DMP 323 or vehicle as described in the TEM protocol.

II. Vitrification

Rationale: Vitrification is the rapid freezing of the sample, which turns water into a glass-like, non-crystalline state, preserving the native structure of biological specimens.

• Plunge Freezing:

  • Blot the grid to remove excess medium.

  • Rapidly plunge the grid into a cryogen, such as liquid ethane cooled by liquid nitrogen, using a vitrification robot (e.g., a Vitrobot).

III. Cryo-ET Data Collection

• Cryo-TEM:

  • Transfer the vitrified grid to a cryo-transmission electron microscope equipped with a tilting stage.

  • Maintain the grid at liquid nitrogen temperature throughout the imaging process.

• Tilt Series Acquisition:

  • Identify areas of interest, such as cells with budding virions.

  • Acquire a series of images of the same area at different tilt angles (e.g., from -60° to +60° in 1-2° increments).

IV. Tomogram Reconstruction and Analysis

• Alignment and Reconstruction:

  • Align the images from the tilt series.

  • Use computational methods to reconstruct a three-dimensional tomogram of the imaged volume.

• Analysis:

  • Segment and visualize the 3D structures of the plasma membrane, budding virions, and released particles.

  • Analyze the organization of the Gag lattice in the budding and released virions in both the control and DMP 323-treated samples. In the treated samples, the Gag lattice should appear as an incomplete sphere, characteristic of immature particles.

Protocol 3: Immunogold Labeling for Gag Localization

Immunogold labeling can be combined with TEM to specifically localize the Gag polyprotein within the virions, providing further evidence of the lack of cleavage in DMP 323-treated samples.

I. Sample Preparation

• Fixation: A milder fixation protocol is often required to preserve antigenicity. Use a mixture of paraformaldehyde and a low concentration of glutaraldehyde.

• Embedding: For post-embedding labeling, embed the samples in a resin that allows for antibody penetration, such as LR White.

• Sectioning: Cut ultrathin sections and collect them on nickel or gold grids.

II. Immunolabeling

• Blocking: Block non-specific antibody binding sites on the sections.

• Primary Antibody: Incubate the sections with a primary antibody specific for a domain of the HIV Gag polyprotein (e.g., anti-p24).

• Secondary Antibody: Incubate the sections with a secondary antibody conjugated to gold particles of a specific size (e.g., 10 nm).

• Staining: Stain the sections with uranyl acetate and lead citrate.

III. Imaging and Analysis

• Image the sections using TEM. The gold particles will appear as electron-dense dots, indicating the location of the Gag protein. In DMP 323-treated samples, the gold particles should be distributed throughout the "donut-shaped" layer of the immature virion.

Expected Results and Interpretation

A successful experiment will demonstrate a clear morphological difference between the virions produced by control cells and those produced by DMP 323-treated cells.

Caption: Expected morphological outcomes of DMP 323 treatment.

The quantitative analysis should show a statistically significant increase in the proportion of immature virions in the DMP 323-treated group compared to the control group. This data provides direct visual confirmation of the mechanism of action of DMP 323.

References

• Schubert, U., Anton, L. C., Gibbs, J., Norbury, C. C., Yewdell, J. W., & Bennink, J. R. (2000). Rapid degradation of a large fraction of newly synthesized proteins by proteasomes.
• Ohishi, M., et al. (2011). Morphogenesis of the Infectious HIV-1 Virion. Frontiers in Microbiology, 2, 243.
• Gelderblom, H. R. (1997). Fine Structure of HIV and SIV. In Retroviruses (pp. 71-103).
• Briggs, J. A., Grünewald, K., Glass, B., Förster, F., Kräusslich, H. G., & Fuller, S. D. (2006). The mechanism of HIV-1 core assembly: insights from three-dimensional reconstructions of authentic virions. Structure, 14(1), 15-20.
• Wilk, T., Gross, I., Gowen, B. E., Rutten, T., de Haas, F., Welker, R., ... & Fuller, S. D. (2001). Structural organization of authentic, mature HIV-1 virions and cores. The EMBO journal, 20(11), 2777-2785.
• Lam, P. Y., Jadhav, P. K., Eyermann, C. J., Hodge, C. N., Ru, Y., Bacheler, L. T., ... & Erickson-Viitanen, S. (1994). Rational design of potent, bioavailable, nonpeptide cyclic ureas as HIV protease inhibitors. Science, 263(5145), 380-384.
• Romero-Brey, I., & Bartenschlager, R. (2016). Viral Infection at High Magnification: 3D Electron Microscopy Methods to Analyze the Architecture of Infected Cells. Viruses, 8(12), 329.
• Carlson, L. A., de Marco, A., Oberwinkler, H., Habermann, A., Briggs, J. A., Kräusslich, H. G., & Fuller, S. D. (2010). Cryo electron tomography of native HIV-1 budding sites.
• Kaplan, A. H., Zack, J. A., Knigge, M., Paul, D. A., Kempf, D. J., Norbeck, D. W., & Swanstrom, R. (1993). Human immunodeficiency virus type 1 protease inhibitors irreversibly block infectivity of purified virions from chronically infected cells. Journal of virology, 67(7), 4050-4055.

• Indiana University School of Medicine. (n.d.). Protocols | Electron Microscopy Service Core. Retrieved from [Link]

• Ohagen, A., Luftig, R. B., Reicin, A. S., Yin, L., Ikuta, K., Kimura, T., ... & Höglund, S. (1997). The morphology of the immature HIV-1 virion. Virology, 228(1), 112-114.

• University of Sydney. (2004). Standard fixation and embedding protocol for resin section TEM. Retrieved from [Link]

• Li, S., Niu, M., & Wang, Y. (2013). Electron microscopy: essentials for viral structure, morphogenesis and rapid diagnosis. Science China Life Sciences, 56(5), 425-435.

• SPI Supplies. (n.d.). Immunogold Labeling Protocols. Retrieved from [Link]

• Mücksch, F., Cortina-Marrero, F., & Müller, B. (2022). Negative Staining Transmission Electron Microscopy of HIV Viral Particles Permeabilized with PFO and Capsid Stabilized with IP6. Bio-protocol, 12(20), e4536.
• Hampton, C. M., et al. (2016). Direct Visualization of HIV-1 with Correlative Live-Cell Microscopy and Cryo-Electron Tomography. Cell reports, 17(10), 2736–2746.
• Lener, D., et al. (2023).
• Elliot, J. H., et al. (2024). Electron tomography visualization of HIV-1 virions trapped by fusion inhibitors to host cells in infected tissues. bioRxiv.
• Lucic, B., et al. (2025). Time-Resolved Fluorescence Imaging and Correlative Cryo-Electron Tomography to Study Structural Changes of the HIV-1 Capsid. ACS Nano.
• Schur, F. K. M., et al. (2014). Cryo-electron microscopy of tubular arrays of HIV-1 Gag resolves structures essential for immature virus assembly. Proceedings of the National Academy of Sciences, 111(22), E2267-E2275.
• Wang, Y., et al. (2012). Visualization of HIV Protease Inhibition Using a Novel FRET Molecular Probe. PLoS ONE, 7(6), e39633.
• De Vita, D., et al. (2016). Developing HIV-1 Protease Inhibitors through Stereospecific Reactions in Protein Crystals. Scientific Reports, 6, 36343.
• Muthu, S., et al. (2023). An optimized protocol for the preparation of blood immune cells for transmission electron microscopy. STAR Protocols, 4(3), 102431.
• Gentile, M., & De-Souza, W. (2015). Negative and Positive Staining in Transmission Electron Microscopy for Virus Diagnosis. JoVE (Journal of Visualized Experiments), (101), e52984.
• Campbell, S., & Vogt, V. M. (2008). Preparation of Recombinant HIV-1 Gag Protein and Assembly of Virus-Like Particles In Vitro. In Retrovirus Assembly (pp. 11-22). Humana Press.
• Melo, R. C. N., et al. (2014). Pre-embedding immunogold labeling to optimize protein localization at subcellular compartments and membrane microdomains of leukocytes.
• Accola, J. E., et al. (2000). Immunogold detection of viral and cellular antigens in Gag particles. Journal of virology, 74(12), 5675-5679.
• Jones, C. P., et al. (2024). Kinetic Studies on the Interaction of HIV-1 Gag Protein with the HIV-1 RNA Packaging Signal. Viruses, 16(10), 1481.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting DMP 323 Solubility in Aqueous Assay Buffers

Welcome to the technical support center for DMP 323. This guide is designed for researchers, scientists, and drug development professionals who are utilizing DMP 323, a non-peptidyl cyclic urea-based HIV protease inhibitor, in their experiments. Due to its hydrophobic nature, achieving and maintaining the solubility of DMP 323 in aqueous assay buffers can be a significant challenge. This can lead to inconsistent experimental results and a misinterpretation of the compound's potency and efficacy.

This comprehensive guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) in a user-friendly question-and-answer format. Our goal is to equip you with the scientific understanding and practical protocols necessary to overcome solubility issues and ensure the reliability and reproducibility of your data.

Frequently Asked Questions (FAQs)

Q1: My DMP 323 precipitated out of solution when I diluted my DMSO stock into my aqueous assay buffer. What is the most likely cause?

Precipitation upon dilution of a DMSO stock into an aqueous buffer is the most common issue encountered with hydrophobic compounds like DMP 323. The primary reason for this is that the final concentration of the compound exceeds its aqueous solubility limit. While DMP 323 may be highly soluble in 100% DMSO, its solubility dramatically decreases as the percentage of the aqueous component in the solvent mixture increases.

Several factors can contribute to this issue:

• High Final Concentration: The intended final concentration of DMP 323 in your assay may be too high for the aqueous buffer to support.

• Low Final DMSO Concentration: While it is desirable to keep the final DMSO concentration low to minimize its effects on the biological system (typically below 0.5%), a certain percentage is often necessary to act as a co-solvent and maintain the solubility of the compound.

• Buffer Composition: The pH, ionic strength, and presence of certain salts in your buffer can all influence the solubility of DMP 323.

• Temperature: Changes in temperature can affect solubility. A solution prepared at room temperature may precipitate if used in an experiment conducted at a lower temperature.

Q2: What is the recommended procedure for preparing a working solution of DMP 323 in an aqueous buffer to avoid precipitation?

To minimize the risk of precipitation, a careful and systematic approach to preparing the working solution is essential. The following protocol is recommended:

Protocol 1: Preparation of DMP 323 Working Solution

Materials:

• DMP 323 solid compound

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Your aqueous assay buffer

• Vortex mixer

• Sterile, low-protein binding microcentrifuge tubes

Procedure:

• Prepare a High-Concentration Stock Solution in DMSO:

  • Allow the vial of solid DMP 323 to equilibrate to room temperature before opening to prevent moisture condensation.

  • Accurately weigh the desired amount of DMP 323.

  • Add the appropriate volume of anhydrous DMSO to achieve a high concentration stock solution (e.g., 10 mM or 20 mM).

  • Vortex thoroughly until the compound is completely dissolved. Gentle warming (e.g., 37°C) or brief sonication can aid in dissolution, but be cautious of potential compound degradation with excessive heat.

• Perform Serial Dilutions in DMSO (if necessary):

  • If your final assay concentration is very low, it is best to perform intermediate serial dilutions in 100% DMSO rather than making a large single dilution into the aqueous buffer.[1]

• Dilute to the Final Working Concentration:

  • The key to preventing precipitation during this step is to add the DMSO stock to the aqueous buffer, not the other way around. This ensures that the DMSO is rapidly dispersed.

  • While vigorously vortexing the aqueous buffer, add the required volume of the DMP 323 DMSO stock dropwise to the buffer.

  • Visually inspect the solution for any signs of cloudiness or precipitation.

Q3: I am still observing precipitation even after following the recommended dilution protocol. What advanced troubleshooting steps can I take?

If precipitation persists, you may need to modify your assay buffer or employ formulation strategies to enhance the solubility of DMP 323.

Strategy	Mechanism of Action	Considerations
Optimize Final DMSO Concentration	Acts as a co-solvent, increasing the solubility of hydrophobic compounds.	Most cell lines can tolerate up to 0.5% DMSO, but it is crucial to determine the tolerance of your specific system. Always include a vehicle control with the same final DMSO concentration.
Use of Co-solvents	Solvents like ethanol, polyethylene glycol (PEG), or propylene glycol can be used in combination with DMSO to improve solubility.	The compatibility of the co-solvent with your assay system must be validated.
Employ Surfactants	Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate hydrophobic compounds, keeping them in solution.[2]	The concentration of the surfactant must be kept low to avoid disrupting cell membranes or interfering with protein function.
Utilize Cyclodextrins	Beta-cyclodextrins have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[2]	The type and concentration of cyclodextrin need to be optimized for your specific compound and assay.
Adjust Buffer pH	If DMP 323 has ionizable groups, adjusting the pH of the buffer away from its isoelectric point can increase its solubility.	The pH must remain within the functional range of your biological system (e.g., enzyme, cells).

Experimental Workflow for Troubleshooting DMP 323 Precipitation

The following diagram outlines a systematic approach to troubleshooting DMP 323 solubility issues.

Caption: Troubleshooting workflow for DMP 323 precipitation.

Understanding the Physicochemical Properties of DMP 323

Physicochemical Property	Definition	Relevance to DMP 323 Solubility
pKa	The pH at which a compound exists in a 50:50 ratio of its protonated and deprotonated forms.	If DMP 323 has ionizable functional groups, its charge state will change with pH, significantly impacting its solubility. For molecules with low solubility, having an ionizable group can be advantageous for formulation.
LogP	The logarithm of the partition coefficient of a compound between octanol and water, indicating its lipophilicity.	A higher LogP value indicates greater lipophilicity and generally lower aqueous solubility. As a hydrophobic molecule, DMP 323 is expected to have a relatively high LogP.
Aqueous Solubility	The maximum concentration of a compound that can dissolve in water at a given temperature.	This is the key parameter to consider when preparing working solutions. The solubility in assay buffers may differ from that in pure water due to the presence of salts and other components.

Understanding these properties is fundamental to designing effective formulation strategies.[3][4][5][6]

Q4: Can the purity of the DMSO I am using affect the solubility of DMP 323?

Absolutely. It is critical to use anhydrous, high-purity DMSO. DMSO is hygroscopic, meaning it readily absorbs moisture from the atmosphere. The presence of even small amounts of water in your DMSO stock can significantly reduce the solubility of highly hydrophobic compounds like DMP 323, leading to precipitation either in the stock solution over time or upon dilution into the aqueous buffer. Always use a fresh, unopened bottle of anhydrous DMSO or ensure that your stock bottle is properly sealed to minimize moisture absorption.

Q5: Are there any alternatives to DMSO for dissolving DMP 323?

While DMSO is the most common and effective solvent for many hydrophobic compounds, there are alternatives to consider if DMSO is incompatible with your experimental system.

• Dimethylformamide (DMF): Similar to DMSO in its solubilizing power for many compounds.

• Ethanol: Can be effective for some compounds, but may not achieve the same high stock concentrations as DMSO.

• N-methyl-2-pyrrolidone (NMP): A less common but powerful solvent.

• Cyrene™: A bio-based solvent that has been investigated as a greener alternative to DMSO.[7]

It is important to note that the toxicity and potential effects of these alternative solvents on your specific assay must be carefully evaluated.

Protocol 2: Verifying DMP 323 Concentration and Stability in Aqueous Buffer via HPLC

If you continue to experience inconsistent results, it is advisable to empirically determine the concentration and stability of DMP 323 in your final assay buffer over the time course of your experiment. High-Performance Liquid Chromatography (HPLC) is a standard method for this analysis.

Objective: To quantify the amount of DMP 323 that remains in solution in the aqueous assay buffer at various time points.

Procedure:

• Prepare the DMP 323 Working Solution: Prepare your working solution of DMP 323 in the final assay buffer as you would for your experiment.

• Initial Time Point (T=0): Immediately after preparation, take an aliquot of the solution. If the buffer contains proteins (e.g., from serum), precipitate them by adding an equal volume of acetonitrile, vortex, and centrifuge at high speed. Collect the supernatant for HPLC analysis.

• Incubation: Incubate the remaining working solution under the same conditions as your experiment (e.g., 37°C, 5% CO₂).

• Subsequent Time Points: At various time points (e.g., 2, 4, 8, 24 hours), collect additional aliquots and process them as in step 2.

• HPLC Analysis:

  • Inject the processed samples onto a suitable HPLC column (e.g., C18).

  • Use a mobile phase gradient that allows for the separation of DMP 323 from other components in the buffer.

  • Detect the DMP 323 peak using a UV detector at its maximum absorbance wavelength.

• Data Analysis:

  • Generate a standard curve using known concentrations of DMP 323.

  • Quantify the concentration of DMP 323 in your samples at each time point by comparing the peak area to the standard curve.

A significant decrease in the concentration of DMP 323 over time would indicate either precipitation or degradation.

Logical Relationship Diagram for Solubility Factors

Caption: Factors influencing DMP 323 solubility.

By systematically addressing these potential issues, researchers can overcome the challenges associated with the aqueous solubility of DMP 323, leading to more reliable and reproducible experimental outcomes.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Small Molecule Inhibitor Instability.
• BenchChem. (2025). Technical Support Center: Troubleshooting Loss of Activity for Small Molecule Inhibitors (e.g., HT1171).
• Kuroda, K., et al. (2020). Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences.
• Reddit. (2021). Alternatives to DMSO? Acetonitrile in biology?
• Sherwood, J. R., et al. (2019). Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. RSC Advances, 9(70), 41041-41047.
• ResearchGate. (2015). Is there any alternative solvent to DMSO, if the compound is insoluble in DMSO?
• BenchChem. (2025). Preventing IC-87114 precipitation in aqueous solutions.
• BenchChem. (2025). Overcoming poor solubility of spirooxindole derivatives in biological assays.
• BenchChem. (2025). Improving the solubility of 1,1-Bis(2-bromophenyl)urea for assays.
• Digital Monitoring Products. (n.d.). DMP 323 16V 56VA Wire-In Plate Transformer. Retrieved from Digital Monitoring Products website.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• AnalyteGuru. (2022). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode.
• Kim, I. H., et al. (2005). Optimization of Amide-Based Inhibitors of Soluble Epoxide Hydrolase with Improved Water Solubility. Journal of Medicinal Chemistry, 48(16), 5304–5313.
• eBay. (n.d.). DMP 323 16V 56VA Wire-In Plate Transformer.
• Linciano, P., et al. (2022). Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. Frontiers in Chemistry, 10, 981995.
• Sancineto, L., et al. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 26(16), 4967.
• BenchChem. (2025). Application Notes and Protocols for Measuring the Solubility of Urea Compounds.
• eBay. (n.d.). DMP 323 16V 56VA Wire-In Plate Transformer.
• eBay. (n.d.). DMP 323 16V 56VA Wire-In Plate Transformer.
• Digital Monitoring Products. (n.d.). 323 | Technical Documentation.
• AdisInsight. (n.d.). DMP 323.
• Avdeef, A. (2008). Using measured pKa, LogP and solubility to investigate supersaturation and predict BCS class. Journal of Pharmaceutical Sciences, 97(11), 4585–4603.
• WuXi AppTec DMPK. (n.d.). Physicochemical Property Study.
• Analiza. (n.d.). Physicochemical Properties.
• Popovska-Jankovic, K., et al. (2020). Characterization of physicochemical properties of substances using chromatographic separation methods. Macedonian Pharmaceutical Bulletin, 66(Suppl), 15-16.

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Technical Support Center: Overcoming Rapid Clearance and Short Half-Life of DMP 323

Welcome to the DMP 323 Troubleshooting Guide. As researchers and drug development professionals working with cyclic urea HIV-1 protease inhibitors, you are likely familiar with DMP 323's exceptional in vitro potency. However, translating this to in vivo success is notoriously difficult due to its highly variable bioavailability and rapid clearance[1]. As a Senior Application Scientist, I have designed this guide to provide field-proven strategies—ranging from formulation tweaks to structural evolution—to help your team overcome these pharmacokinetic (PK) hurdles.

Section 1: Diagnostic FAQs (Why is DMP 323 failing in vivo?)

Q1: Why does DMP 323 exhibit sub-nanomolar in vitro potency but fail in vivo? A1: The discrepancy lies in its physicochemical properties. DMP 323 is a C2-symmetric cyclic urea designed to mimic the structural water molecule in the HIV protease active site, forming ideal hydrogen bonds with the Ile50/50' flap residues[2]. While this yields a Ki of <1 nM, the molecule is highly lipophilic and lacks ionizable groups at physiological pH. Consequently, it has a high crystalline lattice energy and extremely poor aqueous solubility. When administered in vivo, it rapidly precipitates in the gastrointestinal (GI) tract, leading to erratic and highly variable bioavailability[1][3].

Q2: What specific mechanisms drive the rapid clearance of DMP 323? A2: If your plasma concentration-time curves show a rapid drop-off (short half-life), two primary biological barriers are at play:

• Intestinal Efflux: DMP 323 is a strong substrate for P-glycoprotein (P-gp). Even if the drug dissolves, P-gp actively pumps it back into the intestinal lumen, severely limiting systemic absorption[4].

• Hepatic Metabolism: Once in systemic circulation, the compound undergoes rapid first-pass metabolism by hepatic Cytochrome P450 3A4 (CYP3A4), followed by biliary excretion[4].

Self-Validation Tip: To confirm P-gp is your primary absorption barrier rather than purely poor solubility, perform a competitional absorption assay using a known P-gp inhibitor. If absorption scales non-linearly, efflux is confirmed as a primary barrier[4].

Section 2: Formulation & Delivery Troubleshooting

Q3: How can we prevent DMP 323 from precipitating in GI fluids at high doses? A3: Standard glycol-based vehicles are insufficient for high-dose administration. While a 100 mg dose might achieve ~50% bioavailability in a glycol vehicle, scaling to a 350 mg dose drops bioavailability to <6% because the drug crashes out of solution upon dilution in aqueous GI fluids[3].

The Solution: Transition to amphiphilic lipid-based vehicles with a high Hydrophilic-Lipophilic Balance (HLB). Formulations using Gelucire 44/14 (a mixture of glycerides and PEG esters) form micelles upon aqueous dilution. This micellar encapsulation keeps DMP 323 solubilized during GI transit and restores bioavailability to ~50% even at high doses[3].

Table 1: Impact of Formulation and Dosing on DMP 323 Bioavailability

Formulation Vehicle	Dose (mg)	Aqueous Solubilization	Oral Bioavailability (%)	Primary Limitation
Glycol-based	100	Poor	~50%	Precipitation at higher doses
Glycol-based	350	Poor	<6%	Severe GI precipitation
Gelucire 44/14 (Amphiphilic)	350	High (Micellar)	~50%	Requires large vehicle volume
Data synthesized from pharmacokinetic evaluations of DMP 323[3].

Section 3: Structural Optimization (The DMP 450 Evolution)

Q4: Formulation changes require large vehicle volumes. How can we chemically modify the cyclic urea scaffold to improve PK without losing target affinity? A4: The most successful field strategy is replacing the benzyl alcohol P2/P2' groups of DMP 323 with weakly basic functional groups. This rational design led to the development of DMP 450[5].

The Causality: By substituting the groups with bis-meta-aminobenzyl moieties, the molecule achieves a pKa of approximately 4.6[5]. In the highly acidic environment of the stomach (pH 1-2), the aniline nitrogens protonate, forming highly soluble salts (e.g., bis-HCl or bis-mesylate). As the drug transits to the neutral pH of the intestine and cytosol (pH ~7.4), it reverts to its neutral, lipophilic form, allowing it to easily permeate lipid bilayers[5].

Fig 1. Rational structural evolution from DMP 323 to DMP 450 to resolve solubility issues.

Section 4: Pharmacokinetic Boosting Workflows

Q5: Can we use co-administration to mitigate CYP3A4 metabolism and P-gp efflux? A5: Yes. Pharmacokinetic (PK) boosting using a potent CYP3A4 and P-gp inhibitor, such as Ritonavir, is a standard and highly effective workaround for peptidomimetic and cyclic urea inhibitors[4]. Ritonavir acts as a sacrificial substrate/inhibitor, saturating the clearance mechanisms and allowing DMP 323 to remain in systemic circulation longer.

Fig 2. Mechanisms of DMP 323 clearance and the inhibitory action of Ritonavir boosting.

Protocol: In Vivo PK Boosting of Cyclic Ureas with Ritonavir

• Vehicle Preparation: Suspend DMP 323 in an amphiphilic vehicle (e.g., Gelucire 44/14) to ensure baseline GI solubility[3]. Prepare Ritonavir in a compatible oral suspension.

• Pre-Dosing (Clearance Inhibition): Administer Ritonavir (e.g., 10-20 mg/kg in rat/dog models) via oral gavage 15–30 minutes prior to the primary PI[4].

  • Causality: This pre-dose saturates intestinal P-gp transporters and hepatic CYP3A4 enzymes before the target drug arrives, preventing rapid first-pass clearance.

• Primary Administration: Administer the target dose of DMP 323 (e.g., 100 mg/kg).

• Sampling & Quantification: Collect plasma samples at 0.5, 1, 2, 4, 8, and 12 hours post-dose. Extract plasma via liquid-liquid extraction and quantify using HPLC/MS-MS[6]. You should observe a significantly extended elimination half-life and higher Cmax compared to the unboosted control.

References

• Pharmacokinetics of HIV protease inhibitor DMP 323 in rats and dogs - PubMed. nih.gov.[Link]

• Preparation and Structure−Activity Relationship of Novel P1/P1'-Substituted Cyclic Urea-Based Human Immunodeficiency Virus Type-1 Protease Inhibitors | Journal of Medicinal Chemistry - ACS Publications. acs.org.[Link]

• Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323 - ACS Publications. acs.org.[Link]

• Improved cyclic urea inhibitors of the HIV-1 protease - CORE. core.ac.uk.[Link]

• Impact of Oral Administration of the Surface-Active Excipient Solutol HS 15 on the Pharmacokinetics of Intravenously Administered Colchicine | Request PDF - ResearchGate. researchgate.net.[Link]

• P-Glycoprotein Effects of Cyclic Urea HIV Protease Inhibitor DMP 323 in Competitional Absorption Studies | Request PDF - ResearchGate. researchgate.net.[Link]

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• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. Pharmacokinetics of HIV protease inhibitor DMP 323 in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Critical Role of the Acetonide Group in DMP 323 Synthesis

An in-depth guide to optimizing acetonide protecting groups in the synthesis of the HIV-1 protease inhibitor, DMP 323.

DMP 323 is a C2-symmetrical cyclic urea that has been identified as a potent inhibitor of the human immunodeficiency virus (HIV) protease.[1] The synthesis of this complex molecule presents several challenges, particularly in the management of its reactive functional groups. The strategic use of protecting groups is therefore paramount to achieving a high-yielding and stereoselective synthesis.

In the synthesis of DMP 323, the acetonide group was selected as the preferred protecting group for a key diol intermediate. This choice was critical as it led to a highly pure cyclic urea intermediate, which in turn facilitated the subsequent bis-alkylation step and ultimately the synthesis of high-purity DMP 323.[2] The acetonide was found to be more effective than other similar protecting groups like benzylidene or cyclohexylidene.[2] This guide provides a comprehensive overview of the optimization of acetonide protection and deprotection steps, offering troubleshooting advice and answers to frequently asked questions for researchers working on the synthesis of DMP 323 and related compounds.

Frequently Asked Questions (FAQs): Acetonide Protection

Q: Why is the acetonide group particularly effective in the DMP 323 synthesis?

A: The selection of the acetonide for diol protection was a critical decision in the synthesis of DMP 323.[2] Its effectiveness stems from its ability to form a stable five-membered ring with the diol. This conformationally rigid structure facilitates the isolation of a highly pure cyclic urea intermediate. This high purity is essential for the success of the subsequent bis-alkylation reaction, which is a key step in the construction of the final DMP 323 molecule.[2]

Q: What are the standard reagents for forming an acetonide protecting group?

A: Acetonide groups are typically formed by reacting a 1,2- or 1,3-diol with an acetone equivalent in the presence of an acid catalyst. The most common and effective reagent for this purpose is 2,2-dimethoxypropane (DMP).[3] 2-Methoxypropene is another useful reagent, particularly for sensitive substrates, as it allows for very mild reaction conditions.[4] It is crucial to use 2,2-dimethoxypropane and not its isomer, 1,3-dimethoxy-2,2-dimethylpropane, which is not suitable for acetonide formation.[3]

Q: What are the general reaction conditions for acetonide protection?

A: The reaction is typically carried out under anhydrous conditions to favor the formation of the acetonide. An acid catalyst is required, with p-toluenesulfonic acid (TsOH) being a common choice.[5] The reaction is an equilibrium, and to drive it towards the product, the byproducts (water and/or methanol) must be removed.[6] In the synthesis of the DMP 323 intermediate, azeotropic distillation with cyclohexane in a DMF solvent system was found to be highly effective for removing water and methanol, superior to the use of molecular sieves.[2]

Q: How can I monitor the progress of the acetonide protection reaction?

A: The progress of the reaction can be conveniently monitored by thin-layer chromatography (TLC). A useful technique for substrates containing catechol groups (a type of diol) is the ferric chloride (FeCl3) test on the TLC plate, which produces a dark spot for free catechols.[5] After successful acetonide protection, this spot will no longer be visible. For other diols, comparison of the TLC spots of the starting material and the product (which should have a higher Rf value) is standard. Additionally, techniques like GC-MS and NMR spectroscopy can be used to confirm the formation of the desired product.[5]

Troubleshooting Guide: Acetonide Protection

Q1: My acetonide protection reaction is slow or incomplete. What are the potential causes and solutions?

A: Slow or incomplete acetonide formation is a common issue, often related to the reaction equilibrium. Here are the key factors to investigate:

• Presence of Water: The formation of an acetonide from a diol and 2,2-dimethoxypropane produces methanol and water. The reaction is reversible, so the presence of water in the reaction mixture can inhibit the forward reaction.[6]

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. As demonstrated in the DMP 323 synthesis, employing an azeotropic distillation setup (e.g., with a Dean-Stark trap) to physically remove water and methanol can significantly improve yields.[2][6]

• Inefficient Catalyst: The choice and amount of acid catalyst are crucial. While common catalysts like p-TsOH are often effective, some substrates may require stronger or different types of acids.

  • Solution: Consider screening different acid catalysts. Lewis acids such as zirconium tetrachloride (ZrCl4) or ferric chloride (FeCl3) can also be effective catalysts for acetal formation.[7][8] The amount of catalyst can also be optimized; however, increasing it excessively can sometimes be disadvantageous.[8]

• Sub-optimal Temperature: The reaction temperature can influence the reaction rate.

  • Solution: Gently heating the reaction mixture can often increase the rate of acetonide formation. However, be mindful of the thermal stability of your substrate.

Catalyst	Typical Conditions	Notes
p-Toluenesulfonic acid (TsOH)	Catalytic amount, often in acetone, DMF, or with 2,2-dimethoxypropane.	A common and cost-effective choice.[5]
Pyridinium p-toluenesulfonate (PPTS)	Catalytic amount, often in dichloromethane (DCM).	A milder alternative to TsOH, useful for acid-sensitive substrates.[4]
Zirconium tetrachloride (ZrCl4)	Catalytic amount.	An efficient Lewis acid catalyst for acetalization.[7]
Ferric chloride (FeCl3)	Catalytic to stoichiometric amounts.	A strong Lewis acid catalyst.[8]
Dowex 50WX8	Heterogeneous catalyst.	A solid acid resin that can be easily filtered off, simplifying workup.[9]

Q2: I'm observing the formation of side products. What are the likely side reactions and how can they be minimized?

A: Side product formation can arise from the inherent reactivity of the starting materials or intermediates. In syntheses involving molecules with multiple functional groups, such as precursors to DMP 323, careful planning is essential. For example, in molecules containing both a catechol and an amine function, such as dopamine, direct acetonide protection can lead to the formation of Pictet-Spengler isoquinoline derivatives as a major side product.[10]

• Solution: To prevent such side reactions, it is often necessary to protect other reactive functional groups before proceeding with the acetonide formation. In the case of dopamine, pre-protection of the amino group with a group like phthaloyl (Phth), Fmoc, or trifluoroacetyl allows for a clean acetonide protection of the catechol.[10] The choice of this primary protecting group is also important; for instance, a Boc-protected dopamine was found to still lead to the isoquinoline side product.[10] Therefore, a careful evaluation of the substrate's reactivity is necessary to devise an appropriate protecting group strategy.

Caption: Troubleshooting workflow for acetonide protection.

Frequently Asked Questions (FAQs): Acetonide Deprotection

Q: What are the common methods for removing an acetonide protecting group?

A: Acetonide groups are stable to basic and nucleophilic conditions but are cleaved under acidic conditions. The deprotection is typically achieved through acid-catalyzed hydrolysis.[11] A wide range of acids can be used, from strong mineral acids to milder options, depending on the sensitivity of the substrate.[11]

• Protic Acids: Aqueous solutions of acetic acid, hydrochloric acid (HCl), or sulfuric acid are commonly used.[11]

• Lewis Acids: Lewis acids such as bismuth(III) chloride, cerium(III) chloride, or zirconium tetrachloride can also effectively cleave acetonides, sometimes with enhanced selectivity.[7][11][12]

• Mild Acid Catalysts: For highly sensitive molecules, milder catalysts like pyridinium p-toluenesulfonate (PPTS) in a mixed solvent system (e.g., DCM/methanol) are preferred.[11]

Troubleshooting Guide: Acetonide Deprotection

Q1: My acetonide deprotection is very slow or does not go to completion. How can I drive the reaction forward?

A: If deprotection is sluggish, the reaction conditions may not be optimal for your specific substrate.

• Increase Acid Strength/Concentration: A common first step is to use a stronger acid or increase the concentration of the acid catalyst. For example, switching from 80% acetic acid to a dilute solution of HCl can significantly increase the rate of hydrolysis.

• Elevate Temperature: Gently heating the reaction mixture can accelerate the deprotection. However, this should be done cautiously to avoid potential degradation of the desired product.

• Optimize Solvent System: The choice of solvent is important. Often, a mixture of an organic solvent (like THF, acetone, or dichloromethane) and water is used to ensure the solubility of both the substrate and the acid.[11]

Q2: The deprotection is causing degradation of my product or cleaving other acid-sensitive protecting groups. How can I achieve selective deprotection?

A: Chemoselectivity is a major concern in the late stages of complex syntheses. Acetonides are generally considered acid-labile, but it is possible to selectively remove them in the presence of other acid-sensitive groups.

• Use Mild, Catalytic Conditions: Avoid using strong, stoichiometric acids. Catalytic amounts of a mild acid like PPTS are often sufficient to cleave acetonides without affecting other groups.[11]

• Leverage Lewis Acids: Certain Lewis acids can offer high selectivity. For instance, bismuth(III) chloride (BiCl3) has been shown to chemoselectively deprotect acetonides in the presence of other hydroxyl protecting groups like TBDMS, TBDPS, trityl, and benzyl ethers.[12] Similarly, cerium(III) chloride with oxalic acid has demonstrated good compatibility with many acid-sensitive groups.[13]

• Control Temperature and Time: Running the reaction at a lower temperature (e.g., 0 °C or room temperature) and carefully monitoring its progress by TLC can allow you to stop the reaction as soon as the starting material is consumed, minimizing over-reaction and side product formation.

Reagent(s)	Solvent(s)	Temperature (°C)	Selectivity Notes
80% Acetic Acid (aq)	Acetic Acid/H₂O	25-40	General, mild conditions suitable for some acid-sensitive substrates.[11]
Pyridinium p-toluenesulfonate (PPTS)	DCM/Methanol	20-25	Mild conditions, ideal for sensitive molecules.[11]
Bismuth(III) chloride (BiCl3)	Acetonitrile/DCM	Room Temp	Excellent chemoselectivity; compatible with TBDMS, TBDPS, Ac, THP, Bn protecting groups.[12]
Cerium(III) chloride / Oxalic acid	Acetonitrile	Room Temp	Good compatibility with Tr, PMB, TBDMS, TBDPS, OAc, OBz groups.[13]
Dowex 50WX8	Methanol	Room Temp	Heterogeneous acid catalyst, allows for selective cleavage of terminal acetonides.[9]

Caption: Decision tree for selecting an acetonide deprotection method.

Experimental Protocols

Protocol 1: General Procedure for Acetonide Protection of a 1,2-Diol

• Dissolve the diol (1.0 eq) in anhydrous dimethylformamide (DMF).

• Add 2,2-dimethoxypropane (2.0-3.0 eq) to the solution.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 eq).

• Set up the reaction with a Dean-Stark trap or similar apparatus for azeotropic removal of byproducts.

• Heat the reaction mixture to a temperature that allows for efficient removal of the methanol/water azeotrope (e.g., 80-100 °C).

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with a mild base such as triethylamine or saturated aqueous sodium bicarbonate solution.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Mild Deprotection of an Acetonide using PPTS

• Dissolve the acetonide-protected compound (1.0 eq) in a mixture of dichloromethane (DCM) and methanol (typically a 4:1 to 9:1 v/v ratio). The final concentration should be approximately 0.05-0.1 M.[11]

• To the stirred solution, add pyridinium p-toluenesulfonate (PPTS) (0.2-0.5 eq).[11]

• Stir the reaction mixture at room temperature (20-25 °C) and monitor the progress by TLC.

• Upon completion of the reaction (typically 4-8 hours), quench the reaction by adding saturated aqueous sodium bicarbonate solution.[11]

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

References

• Thompson, A. S., et al. (1995). Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323. The Journal of Organic Chemistry, 60(9), 2696–2707. [Link]

• Clerici, M. G., & Krummenacher, L. (2003). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 104(1), 135–172. [Link]

• Kavala, V., et al. (2005). A Mild and Efficient Method for Chemoselective Deprotection of Acetonides by Bismuth(III) Trichloride. Molecules, 10(7), 843–849. [Link]

• Lin, Y.-S., et al. (2011). Method of synthesizing acetonide-protected catechol-containing compounds and intermediates produced therein.

• Organic Chemistry Portal. Acetonides. [Link]

• Bai, D., et al. (2005). An Efficient and Selective Method for Hydrolysis of Acetonides. Synlett, 2005(1), 145–147. [Link]

• Rayner, M. M., et al. (1995). DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein. Antimicrobial Agents and Chemotherapy, 39(6), 1247–1253. [Link]

• Chemistry LibreTexts. (2019). 17.8: Acetals as Protecting Groups. [Link]

• ResearchGate. (2013). What are the limitations in the application of DMP 323? [Link]

• Li, Z., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega, 3(5), 5346–5353. [Link]

• ResearchGate. P-Glycoprotein Effects of Cyclic Urea HIV Protease Inhibitor DMP 323 in Competitional Absorption Studies. [Link]

• Organic Chemistry Portal. Acetal synthesis by acetalization or ring closure. [Link]

• Glen Research. Deprotection Guide. [Link]

• Wentzel Lab. (2020). Acetal Protection and Deprotection: Using Protecting Groups for Chemoselectivity. YouTube. [Link]

• Adkins, H., & Broderick, A. E. (1928). CATALYSIS IN ACETAL FORMATION. Journal of the American Chemical Society, 50(2), 499–503. [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.

• Lin, Y.-S., et al. (2011). Acetonide Protection of Dopamine for the Synthesis of Highly Pure N-docosahexaenoyldopamine. The Journal of Organic Chemistry, 76(11), 4640–4646. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. US8227628B2 - Method of synthesizing acetonide-protected catechol-containing compounds and intermediates produced therein - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Acetonides [organic-chemistry.org]
• 8. electronicsandbooks.com [electronicsandbooks.com]
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• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting DMP 323 Synthesis &amp; O-Alkylation Byproducts

Welcome to the Technical Support Center for the synthesis of the C2-symmetric cyclic urea HIV-1 protease inhibitor, DMP 323. This guide is designed for process chemists and drug development professionals facing challenges during the critical bis-alkylation phase of the cyclic urea core.

During the scale-up of DMP 323, the most prevalent yield-limiting issues stem from competing O-alkylation side reactions[1]. This guide addresses the mechanistic causality behind these byproducts and provides validated protocols to ensure clean N,N'-bis-alkylation.

Frequently Asked Questions (Troubleshooting Guide)

Q1: I am observing a high concentration of ether byproducts instead of the desired bis-alkylated cyclic urea. What is causing this? A: You are likely observing the O-alkylation of your alkylating agent (4-[(triphenylmethoxy)methyl]benzyl chloride, compound 15a ) by the base itself[1]. While potassium tert-butoxide (KOt-Bu) is the optimal base for deprotonating the cyclic urea, it is still a potent nucleophile. If the reaction temperature exceeds 35 °C, or if a large localized excess of base accumulates due to rapid addition, the activation energy for the direct SN2 attack of tert-butoxide on the benzyl chloride is reached[2]. This consumes your alkylating agent to form a tert-butyl ether byproduct, which subsequently prevents clean deprotection and ruins the final crystallization of DMP 323[1].

Q2: How does my choice of diol protecting group influence N-alkylation versus O-alkylation of the cyclic urea core? A: Cyclic ureas act as ambident nucleophiles and can alkylate at either the nitrogen or the oxygen atom. The protecting group on the core diol dictates the conformation of the urea. Unprotected diols or loose protecting groups (like MEM ethers) fail to conformationally lock the ring, exposing the urea oxygen to electrophilic attack (forming bis-oxazole byproducts) or resulting in incomplete N-alkylation[1]. Causality: You must use an acetonide protecting group (compound 17 ). The acetonide rigidly locks the C2-symmetric core into a conformation that sterically shields the urea oxygen while optimally projecting the urea nitrogens for SN2 attack on the benzyl chloride[1].

Q3: What is the optimal base and solvent system to maximize N-alkylation? A: Tetrahydrofuran (THF) is the optimal solvent, as it effectively solvates the potassium cation, leaving a highly reactive, naked urea anion. In THF, the order of preference for bases is KOt-Bu > KHMDS > NaHMDS > LiHMDS > LDA [1]. Causality: KOt-Bu provides the perfect balance: it is sufficiently basic to quantitatively deprotonate the urea, yet sterically hindered enough to minimize direct nucleophilic attack on the alkylating agent at controlled temperatures. Lithium bases (LiHMDS, LDA) fail because the tight Li+ ion-pairing severely dampens the nucleophilicity of the urea nitrogens, leading to incomplete bis-alkylation[2].

Quantitative Base Comparison for Bis-Alkylation

The following table summarizes the causal relationship between base selection, conversion efficiency, and byproduct risk during the alkylation of acetonide-protected cyclic urea 17 [1],[2].

Base	Solvent	Relative Conversion	Causality & Process Observations
KOt-Bu	THF	Complete (Highest)	Optimal pKa and steric profile. Risk: High O-alkylation of benzyl chloride if T > 35 °C.
KHMDS	THF	High	Good alternative; bulky counterion prevents ether formation, but slightly slower conversion.
NaHMDS	THF	Moderate	Reduced solubility and tighter ion-pairing compared to potassium salts lowers reaction rate.
LiHMDS	THF	Low	Tight Li+ ion-pairing severely hinders the nucleophilicity of the urea anion.
LDA	THF	Incomplete	Fails to drive complete bis-alkylation due to extreme steric bulk and lower effective basicity.

Reaction Pathway & Competing Mechanisms

The diagram below illustrates the competing pathways during the alkylation step. Maintaining strict temperature control is the only way to favor the blue pathway over the red pathway.

Caption: Competing N-alkylation and O-alkylation pathways in DMP 323 synthesis.

Validated Experimental Protocol: Preparation of Intermediate 18a

This self-validating protocol details the preparation of (4R,5S,6S,7R)-Hexahydro-5,6-O-isopropylidene-4,7-bis(phenylmethyl)-1,3-bis[[4-[[(triphenylmethyl)oxy]methyl]phenyl]methyl]-2H-1,3-diazapin-2-one (18a )[1].

Reagents:

• Cyclic urea 17 (Acetonide protected): 975 g (2.66 mol)

• Benzyl chloride 15a : 2.28 kg (5.73 mol, 2.15 equiv)

• 1.5 N Potassium tert-butoxide in THF: 3.96 L (6.3 mol)

• Anhydrous THF: 2.83 L

• Celite 545: 135 g

Step-by-Step Methodology:

• Slurry Formation: Charge a reactor with cyclic urea 17 and benzyl chloride 15a . Add anhydrous THF (2.83 L) and agitate at room temperature until a uniform slurry is achieved.

• Controlled Base Addition (Critical Step): Begin dropwise addition of the 1.5 N KOt-Bu solution over a strict 2-hour period.

  • Causality: Slow addition prevents localized pooling of the base, which would otherwise directly attack 15a .

  • Parameter Control: Maintain the internal reactor temperature strictly between 20–35 °C using a cooling jacket. Exceeding 35 °C exponentially increases the rate of the O-alkylation side reaction[2].

• Alkylation Maturation: Once addition is complete, warm the solution to 30 °C and stir for 4 hours to drive the bis-alkylation to completion. Subsequently, allow the mixture to stir at room temperature overnight.

• Quench and Clarification: Quench the reaction by adding 527 mL of DI water to neutralize any unreacted base. Add Celite 545 (135 g) to the reactor, stir for 15 minutes to agglomerate particulates, and clarify the mixture via vacuum filtration.

• Crystallization (Validation Checkpoint): Crystallize the product at 20–30 °C using a strict 1:1 ratio of MeOH to THF.

  • Self-Validation: If the product undergoes total dissolution or "oils out" instead of forming a clean crystalline solid, this is a definitive diagnostic indicator that significant O-alkylation of 15a occurred during Step 2[1].

Caption: Step-by-step bis-alkylation workflow for DMP 323 intermediate 18a.

References

• Pierce, M. E., et al. "Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323." The Journal of Organic Chemistry, American Chemical Society, 1996.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

DMP 323 Synthesis Technical Support Center: Yield Optimization &amp; Troubleshooting

Welcome to the Technical Support Center for the stereoselective synthesis of the HIV-1 protease inhibitor DMP 323. This guide is designed for process chemists and drug development professionals seeking to optimize overall yields, troubleshoot bottlenecks, and scale up the production of C2-symmetric cyclic ureas.

Process Overview & Mechanistic Pathway

The synthesis of DMP 323 relies on maintaining the C2 symmetry of the molecule, which drastically simplifies the chiral synthetic approach [1]. The critical stages involve a stereoselective pinacol coupling, cyclic urea formation, bis-alkylation, and stringent crystallization.

Figure 1: Strategic workflow for the stereoselective synthesis of DMP 323.

Troubleshooting Guides & FAQs

Q1: Why is my yield dropping significantly during the bis-alkylation step?

Causality & Solution: Early routes utilized NaH as a base in DMF or DMPU for the alkylation of the cyclic urea core, which often led to incomplete conversion and purification difficulties [1]. The drop in yield is typically caused by competing side reactions or poor solubility of the unprotected diol intermediate. Intervention: Switch to an acetonide-protected intermediate before alkylation. Judicious selection of protecting groups (like the acetonide) enhances the ease of bis-alkylation and leads to intermediates that can be purified without chromatography [1]. Furthermore, ensure your alkylating agent (4-[(triphenylmethoxy)methyl]benzyl chloride) is synthesized via the optimized one-pot process from 1,4-benzenedimethanol to guarantee high purity.

Q2: How can I prevent the final product from "oiling out" during crystallization?

Causality & Solution: DMP 323 has highly stringent crystallization conditions. Deviating from the exact solvent ratios or temperature gradients causes the product to oil out or remain completely dissolved [1]. Intervention: Utilize a strictly controlled 1:1 ratio of Methanol (MeOH) to Tetrahydrofuran (THF) at 20−30 °C. Once the product has largely crystallized, further dilute with MeOH and cool the mixture to 5−10 °C. This self-validating protocol consistently yields 85−95% of 96−99% pure product [1].

Q3: What is the most efficient way to remove water and methanol during the preparation of the cyclic urea intermediate?

Causality & Solution: Incomplete removal of water and methanol stalls the reaction equilibrium, leading to poor conversion. Intervention: Do not rely on molecular sieves, ethyl acetate, acetone, or toluene. The most superior method for driving this reaction to completion is utilizing a DMF and cyclohexane azeotrope [1]. This provides high conversion, and subsequent crystallization from DMF/ethyl acetate will yield 75−95% depending on the purity of the starting material.

Experimental Protocols

Protocol A: Azeotropic Dehydration for Intermediate Preparation

This protocol ensures the complete removal of reaction byproducts to drive cyclic urea formation.

• Charge Reactor: Add the C2-symmetric amino diol intermediate to a reaction vessel containing N,N-Dimethylformamide (DMF).

• Azeotropic Distillation: Introduce cyclohexane to the mixture. Heat the system to establish a steady reflux.

• Water/MeOH Removal: Continuously remove the cyclohexane/water/methanol azeotrope via a Dean-Stark trap. Replace the lost cyclohexane volume as necessary until no further water/methanol is collected.

• Crystallization: Concentrate the mixture and induce crystallization by adding ethyl acetate. Filter and wash to obtain the intermediate (Expected yield: 75–95%).

Protocol B: Stringent Final Crystallization of DMP 323

This protocol prevents oiling out and maximizes final API purity.

• Dissolution: Dissolve the crude, deprotected DMP 323 in a precisely measured 1:1 (v/v) mixture of MeOH and THF.

• Primary Crystallization: Maintain the solution strictly between 20 °C and 30 °C. Seed crystals may be introduced if spontaneous nucleation does not occur within 2 hours.

• Dilution & Cooling: Once the bulk of the product has crystallized, slowly dilute the slurry with an additional 1 volume of MeOH.

• Secondary Crystallization: Ramp the temperature down to 5–10 °C at a rate of 5 °C/hour. Hold for 4 hours.

• Isolation: Filter the highly pure crystals and dry under vacuum (Expected yield: 85–95% from the final intermediate).

Quantitative Data Summary

The following table summarizes the expected yields and critical parameters for the optimized DMP 323 synthetic route based on literature standards [1].

Synthetic Stage	Key Reagents / Solvents	Critical Control Parameter	Expected Yield	Purity Target
Pinacol Coupling	CBZ-D-phenylalaninol	Stereocontrol (C2 symmetry)	>80%	>98% de
Cyclic Urea Formation	DMF / Cyclohexane	Azeotropic water/MeOH removal	75–95%	>95%
Bis-Alkylation	Acetonide protection	Complete conversion	>85%	>95%
Final Crystallization	MeOH / THF (1:1)	Temp: 20–30 °C, then 5–10 °C	85–95%	96–99%
Overall Process	-	-	~24%	>98%

References

• Pierce, M. E., Harris, G. D., Islam, Q., Radesca, L. A., Storace, L., Waltermire, R. E., Wat, E., Jadhav, P. K., & Emmett, G. C. (1996). Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323. The Journal of Organic Chemistry, 61(2), 444-450. Available at:[Link]

minimizing elimination byproducts in DMP 323 Mitsunobu reactions

Welcome to the Technical Support Center for advanced synthetic workflows. As a Senior Application Scientist, I have designed this troubleshooting guide to address a notorious bottleneck in the synthesis of the HIV-1 protease inhibitor DMP 323: the formation of elimination byproducts during the critical Mitsunobu inversion step.

This guide synthesizes mechanistic causality with field-proven protocols to help you shift your reaction kinetics from undesired elimination to high-yield substitution.

🔬 Core Issue Analysis: The Mechanistic Root of Elimination

The synthesis of DMP 323 relies on a C2-symmetric diol intermediate. To introduce the urea nitrogens, a Mitsunobu reaction using diphenylphosphoryl azide (DPPA) is typically employed to convert the diol to a diazide with complete inversion of stereochemistry. However, researchers frequently observe a massive yield drop due to the formation of an olefin byproduct.

The Causality: The diol intermediate possesses highly labile benzylic hydrogens. During the Mitsunobu reaction, the hydroxyl group is activated by the triphenylphosphine-azodicarboxylate adduct to form an excellent leaving group (an alkoxyphosphonium ion). The adjacent benzylic protons become highly acidic. The basic counterions in the reaction mixture—specifically the hydrazine anion of DEAD/DIAD—can easily abstract this benzylic proton, triggering an E2 elimination rather than the desired SN2 displacement[1].

Because the C2-symmetric core is sterically hindered, the desired SN2 attack by the bulky azide nucleophile is kinetically slow. If the reaction is not strictly controlled, the faster E2 pathway outcompetes the SN2 pathway, resulting in the olefin byproduct[1].

Caption: Mechanistic bifurcation of the alkoxyphosphonium intermediate into SN2 and E2 pathways.

💬 Frequently Asked Questions (Troubleshooting)

Q: How can I shift the kinetic balance from E2 elimination to SN2 substitution? A: Strict temperature control is the most critical parameter. E2 elimination has a higher activation energy barrier than SN2 substitution. By maintaining the reaction strictly between -15 °C and -10 °C for the first 5–7 hours, the thermal energy in the system remains insufficient to overcome the E2 barrier, allowing the slower SN2 displacement to predominate[2]. Allowing the reaction to warm to room temperature too quickly will disproportionately accelerate the elimination pathway.

Q: Does the choice of azodicarboxylate (DEAD vs. DIAD) influence the byproduct ratio? A: Yes. DIAD (Diisopropyl azodicarboxylate) is slightly bulkier than DEAD, which can marginally reduce basicity-driven side reactions. However, the rate of addition is vastly more impactful than the reagent itself. Adding the azodicarboxylate extremely slowly via a syringe pump prevents localized concentration spikes of the basic hydrazine intermediate, thereby suppressing deprotonation.

Q: Are there alternative synthetic routes if the Mitsunobu elimination remains intractable? A: Yes. If benzylic elimination cannot be suppressed, two alternative strategies are field-proven:

• The Diepoxide Route: Convert the diol to a diepoxide using a modified Mitsunobu protocol (refluxing in toluene), which is then opened cleanly with an azide source[1].

• Amino Acid Precursors: Bypass the diol entirely by using a stereoselective pinacol coupling of N-Cbz-D-phenylalanine, which directly establishes the nitrogen stereocenters without requiring a late-stage Mitsunobu inversion[3].

📊 Quantitative Condition Matrix

The following table summarizes the expected outcomes based on varying reaction parameters during the DMP 323 diol-to-diazide conversion.

Reaction Condition	Temperature Profile	SN2 (Diazide) Yield	E2 (Olefin) Byproduct
Standard Mitsunobu	0 °C to RT (1h)	35% - 45%	40% - 50%
Cryo-Optimized (DPPA)	-15 °C (7h) to RT	75% - 85%	< 10%
Diepoxide Route	0 °C to Reflux (1h)	80% (Diepoxide)	N/A (Bypassed)

⚙️ Optimized Self-Validating Protocol: Cryogenic Mitsunobu Diazidation

To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Step 1: Reagent Preparation

• Action: Dissolve the C2-symmetric diol (1.0 eq) and PPh3 (3.0 eq) in anhydrous THF under an argon atmosphere.

• Causality: Anhydrous conditions prevent premature hydrolysis of the highly reactive alkoxyphosphonium intermediate.

• Validation: Moisture analysis (Karl Fischer titration) of the solvent mixture must read <50 ppm H₂O prior to reagent addition.

Step 2: Cryogenic Cooling & DPPA Addition

• Action: Cool the reaction vessel to -15 °C using a dry ice/ethylene glycol bath. Add DPPA (3.0 eq) neat, dropwise over 15 minutes.

• Causality: DPPA must be uniformly dispersed before the azodicarboxylate is introduced to ensure the azide nucleophile is immediately available upon the formation of the activated intermediate.

• Validation: The internal reaction temperature probe must read strictly between -15 °C and -12 °C before proceeding.

Step 3: Controlled DIAD Addition

• Action: Add DIAD (3.0 eq) via syringe pump over exactly 2 hours.

• Causality: Slow addition prevents exothermic spikes. If the temperature rises, the basic hydrazine byproduct will rapidly abstract the benzylic proton, triggering E2 elimination[1].

• Validation: Continuous temperature logging must confirm no thermal excursions above -10 °C during the addition phase.

Step 4: Kinetic Hold

• Action: Maintain the reaction at -15 °C for 6 hours.

• Causality: The SN2 displacement by the bulky azide is sterically hindered. Extended low temperatures suppress the higher-activation-energy E2 pathway while allowing the SN2 pathway to slowly proceed to completion[2].

• Validation: TLC monitoring (Hexane/EtOAc 7:3). The disappearance of the diol and the appearance of a less polar diazide spot—without a highly non-polar olefin band running near the solvent front—confirms pathway control.

Step 5: Quench and Workup

• Action: Slowly warm the reaction to 0 °C over 2 hours and quench with saturated aqueous NaHCO₃.

• Causality: NaHCO₃ neutralizes any remaining acidic species and safely quenches unreacted DPPA/DIAD complexes without generating heat.

• Validation: Cessation of gas evolution confirms a complete quench. Post-workup ¹H-NMR of the crude mixture should show a <1:10 ratio of olefinic protons (approx. 6.0-6.5 ppm) to benzylic methine protons.

Caption: Step-by-step cryogenic workflow for the optimized Mitsunobu diazidation.

📚 References

• Preparation and Structure−Activity Relationship of Novel P1/P1'-Substituted Cyclic Urea-Based Human Immunodeficiency Virus Type-1 Protease Inhibitors Source: Journal of Medicinal Chemistry, ACS Publications URL:[Link]

• Stereoselective Synthesis of HIV-1 Protease Inhibitor, DMP 323 Source: The Journal of Organic Chemistry, ACS Publications URL:[Link]

• Design und Synthese neuartiger Grundstrukturen zur Inhibition von Aspartat-Proteasen der Familien A1 und A2 Source: Publikationsserver UB Marburg (Dissertation) URL:[Link]

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Reference Data & Comparative Studies

Comparative Analysis of HIV-1 Protease Inhibitors: DMP 323 vs. Ritonavir

As a Senior Application Scientist in antiviral drug development, I frequently reference the historical and mechanistic divergence between DMP 323 and ritonavir as a masterclass in the balance between rational drug design and pharmacokinetic reality. Both compounds were engineered to target the HIV-1 protease—a C2-symmetric homodimeric aspartyl protease essential for viral maturation. However, their clinical trajectories diverged drastically. While DMP 323 represented a triumph in structural biology that ultimately failed in vivo, ritonavir became a cornerstone of highly active antiretroviral therapy (HAART), not just as a primary inhibitor, but as a revolutionary pharmacokinetic enhancer.

This guide provides an objective, data-driven comparison of DMP 323 and ritonavir, detailing their binding mechanisms, ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, and the self-validating experimental protocols required to benchmark their performance.

Structural and Mechanistic Divergence

The active site of the HIV-1 protease features a central cavity capped by two flexible flaps. In the native state, a highly conserved structural water molecule (the "flap water") coordinates hydrogen bonding between the bound substrate/inhibitor and the Ile50 residues on the flaps. The fundamental difference between DMP 323 and ritonavir lies in how they interact with this water molecule.

DMP 323: The Cyclic Urea Approach

DMP 323 was rationally designed as a preorganized, C2-symmetric cyclic urea. Instead of relying on the native structural water molecule,1[1]. This displacement provides a massive entropic driving force. The preorganized scaffold anchors into the active site via six hydrogen bonds, resulting in highly potent binding affinity ( Ki​≈0.8 nM for wild-type protease)[2].

Ritonavir: The Peptidomimetic Approach

Ritonavir is a transition-state peptidomimetic inhibitor. Unlike cyclic ureas, ritonavir retains the structural water molecule within the active site, utilizing it to bridge hydrogen bonds between the inhibitor's core and the Ile50 flaps. While entropically less favorable than water displacement, ritonavir compensates through extensive van der Waals interactions and highly optimized subsite binding (P1/P1' and P2/P2'), achieving extraordinary intrinsic potency in the low picomolar range.

Figure 1: Divergent binding mechanisms of DMP 323 and Ritonavir within the HIV-1 protease active site.

Pharmacokinetics: The Causality of Clinical Outcomes

The ultimate failure of DMP 323 and the success of ritonavir underscore the critical importance of pharmacokinetic profiling. High in vitro potency is irrelevant if the molecule cannot reach or maintain therapeutic concentrations in systemic circulation.

DMP 323's Clinical Failure

Despite its sub-nanomolar potency,3[3]. The causality of this failure is threefold:

• Aqueous Solubility: DMP 323 has exceptionally poor aqueous solubility (~6 μg/mL), limiting gastrointestinal dissolution[3].

• Hepatic Clearance: The compound undergoes rapid and extensive metabolism by hepatic enzymes[3].

• Intestinal Efflux: DMP 323 is a strong substrate for the P-glycoprotein (P-gp) efflux transporter. As it enters intestinal enterocytes, P-gp actively pumps the drug back into the lumen, severely truncating absorption[4].

Ritonavir's Dual Role as a Booster

Ritonavir possesses adequate oral bioavailability, but its defining feature is its potent off-target activity.5[5]. By inhibiting the very enzymes and transporters responsible for xenobiotic clearance, ritonavir acts as a "pharmacokinetic booster."4[4].

Figure 2: Pharmacokinetic pathways highlighting P-gp efflux and CYP3A4 metabolism.

Quantitative Data Comparison

The following table summarizes the critical biochemical and pharmacokinetic parameters that differentiate these two inhibitors.

Parameter	DMP 323	Ritonavir
Chemical Class	Cyclic Urea	Peptidomimetic
Target	HIV-1 Protease	HIV-1 Protease
Intrinsic Potency ( Ki​ )	~0.8 nM (Wild-Type)	~0.015 nM (15 pM)
Structural Water	Displaced by Urea Oxygen	Retained & Utilized
Aqueous Solubility	~6 μg/mL (Extremely Poor)	Poor (Requires specialized formulation)
P-gp Interaction	Substrate (High Efflux Ratio)	Substrate & Potent Inhibitor
CYP3A4 Interaction	Substrate (Rapid Clearance)	Potent Inhibitor ( Ki​=19 nM )
Clinical Status	Discontinued (Phase I)	FDA Approved (1996)

Experimental Protocols for Validation

To objectively validate the claims above, researchers must employ two orthogonal, self-validating experimental systems: a biochemical assay to prove intrinsic potency, and a cellular assay to prove the pharmacokinetic failure mechanisms.

Protocol 1: FRET-Based HIV-1 Protease Inhibition Assay

Purpose: To determine the intrinsic Ki​ of the inhibitors against recombinant HIV-1 protease. Causality: A fluorogenic peptide substrate containing a FRET pair (e.g., DABCYL/EDANS) is cleaved by active HIV-1 protease, separating the quencher from the fluorophore and yielding a fluorescent signal. Potent inhibitors prevent this cleavage, resulting in a dose-dependent decrease in fluorescence.

• Buffer Preparation: Prepare assay buffer containing 50 mM sodium acetate (pH 4.7), 1 M NaCl, 1 mM EDTA, and 1 mM DTT. Causality: The acidic pH mimics the native environment of the aspartyl protease, while high salt prevents non-specific protein aggregation.

• Enzyme Preparation: Dilute recombinant HIV-1 protease to a final working concentration of 2 nM in the assay buffer.

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of DMP 323 and ritonavir in DMSO. Transfer 1 µL of each to a black 384-well microplate.

• Pre-incubation: Add 24 µL of the enzyme solution to the compounds. Incubate at 37°C for 15 minutes. Causality: This step allows binding equilibrium to be reached, which is especially critical for transition-state mimics like ritonavir that exhibit slow-binding kinetics.

• Reaction Initiation: Add 25 µL of the FRET substrate (Arg-Glu(EDANS)-Ser-Gln-Asn-Tyr-Pro-Ile-Val-Gln-Lys(DABCYL)-Arg) at a final concentration of 5 µM.

• Readout & Analysis: Measure fluorescence continuously for 20 minutes (Ex: 340 nm, Em: 490 nm). Calculate initial velocities and fit the data to the Morrison equation for tight-binding inhibitors to derive the Ki​ .

Protocol 2: Caco-2 Bidirectional Permeability Assay (P-gp Efflux)

Purpose: To validate that DMP 323 is a P-gp substrate and that ritonavir acts as a P-gp inhibitor. Causality: Caco-2 cells form polarized monolayers expressing intestinal transporters, including P-gp on the apical surface. By measuring the Apparent Permeability ( Papp​ ) in both directions, we calculate the Efflux Ratio (ER). An ER > 2 indicates active efflux. Co-administering ritonavir should collapse the ER of DMP 323 back to ~1.0, proving P-gp mediated efflux.

• Cell Culture: Seed Caco-2 cells on Transwell polycarbonate inserts (0.4 µm pore size). Culture for 21 days to ensure full polarization and tight junction formation. Verify monolayer integrity by ensuring Transepithelial Electrical Resistance (TEER) > 300 Ω·cm².

• Dosing: Prepare 10 µM solutions of DMP 323 in HBSS buffer (pH 7.4). For the validation cohort, prepare 10 µM DMP 323 + 50 µM ritonavir.

• Application:

  • For Apical-to-Basolateral (A→B) transport: Add 0.5 mL dosing solution to the apical chamber and 1.5 mL blank buffer to the basolateral chamber.

  • For Basolateral-to-Apical (B→A) transport: Reverse the volumes and chambers.

• Incubation & Sampling: Incubate at 37°C. Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes, replacing with fresh buffer.

• Quantification: Analyze samples via LC-MS/MS to determine drug concentration.

• Calculation: Calculate Papp​=(dQ/dt)/(A×C0​) . Calculate the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). DMP 323 will show an ER > 5, which will be reversed in the ritonavir co-administration cohort.

References

• Source: PubMed (NIH)
• Improved cyclic urea inhibitors of the HIV-1 protease Source: CORE URL
• P-Glycoprotein Effects of Cyclic Urea HIV Protease Inhibitor DMP 323 in Competitional Absorption Studies Source: ResearchGate URL
• Ritonavir | HIV Protease inhibitor | CAS 155213-67-5 Source: Selleck Chemicals URL
• Source: PubMed (NIH)
• Source: PubMed (NIH)
• Nonsymmetric P2/P2' Cyclic Urea HIV Protease Inhibitors.

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. selleckchem.com [selleckchem.com]

comparative analysis of cyclic urea vs peptidic protease inhibitors

An in-depth comparative analysis of protease inhibitors requires moving beyond basic efficacy metrics to understand the thermodynamic and structural paradigms that dictate drug design. As the field of structure-based drug design has evolved, the transition from peptidic (peptidomimetic) inhibitors to non-peptidic cyclic ureas represents a masterclass in exploiting molecular recognition and physical chemistry to overcome pharmacological liabilities.

Below is a comprehensive technical guide evaluating the mechanistic, structural, and pharmacokinetic differences between peptidic and cyclic urea protease inhibitors, supported by experimental workflows.

The Mechanistic Paradigm Shift: The Flap Water Molecule

The human immunodeficiency virus type 1 (HIV-1) protease is a C2-symmetric homodimeric aspartyl protease. Early drug development focused on peptidic inhibitors (e.g., Saquinavir, Ritonavir), which utilize transition-state isosteres (such as hydroxyethylamine) to mimic the peptide substrate scissile bond[1].

However, crystallographic studies revealed a critical vulnerability in this design: peptidic inhibitors rely on a highly conserved, bridging structural water molecule (often termed the "flap water") to mediate hydrogen bonding between the inhibitor's carbonyl groups and the backbone amides of the flexible protease flaps (Ile50 and Ile50')[2].

Cyclic urea inhibitors (e.g., DMP323, DMP450) were rationally designed to bypass this dependency. By incorporating a preorganized, seven-membered cyclic urea ring, the urea carbonyl oxygen acts as a direct hydrogen-bond acceptor, effectively mimicking and displacing the structural flap water[3].

The Causality of Affinity (Thermodynamic Advantage): Displacing this tightly bound water molecule into the bulk solvent provides a massive entropic driving force. The thermodynamics of water molecules on protein surfaces dictate that bound waters are entropically constrained; releasing the flap water yields an entropic gain of approximately 2 to 3 kcal/mol at 300K[4]. Furthermore, the rigid, preorganized scaffold of cyclic ureas minimizes the entropic penalty of binding compared to the highly flexible backbones of peptidic inhibitors[2].

Structural water displacement mechanism in HIV-1 protease by cyclic ureas versus peptidic inhibitors.

Pharmacokinetics and Bioavailability: A Comparative Evaluation

While peptidic inhibitors demonstrate high in vitro potency, their clinical utility is frequently bottlenecked by poor pharmacokinetic (PK) profiles. Their high molecular weight and residual peptide character make them highly susceptible to proteolytic degradation and rapid biliary clearance, often necessitating co-administration with a PK booster (e.g., Ritonavir)[1].

Cyclic ureas were engineered specifically to resolve these liabilities by reducing molecular weight and eliminating peptide bonds[2].

• DMP323: The first-generation cyclic urea showed exquisite selectivity but ultimately failed in Phase I clinical trials due to highly variable oral bioavailability driven by poor aqueous solubility (~6 μg/mL) and rapid metabolism of its benzylic hydroxymethylene groups[5].

• DMP450: To rescue the class, researchers synthesized DMP450 as a bis-methanesulfonic acid salt. This chemical modification drastically improved water solubility and oral bioavailability. Single oral doses in animal models and humans maintained plasma levels well in excess of the IC90 required to inhibit wild-type and mutant HIV variants, proving that non-peptidic scaffolds could achieve systemic exposure without boosting[3][6].

Table 1: Quantitative Comparison of Key Properties

Property	Peptidic Protease Inhibitors (e.g., Saquinavir)	Cyclic Urea Inhibitors (e.g., DMP450)
Structural Backbone	Peptide bond isosteres (e.g., hydroxyethylamine)	Preorganized 7-membered cyclic urea ring
Flap Interaction	Water-mediated H-bonding	Direct H-bonding (Water displacement)
Entropic Gain (Water)	N/A (Water retained)	~2 - 3 kcal/mol[4]
Aqueous Solubility	Generally low, requires complex formulation	High (as synthesized salts, e.g., DMP450 bis-mesylate)[3]
Oral Bioavailability	Low/Variable (often requires metabolic boosting)	High (in optimized candidates like DMP450)[6]
Proteolytic Stability	Susceptible to host peptidases	Highly stable (non-peptidic)

Experimental Workflows & Protocols

To objectively validate the superiority of a cyclic urea candidate over a peptidic baseline, researchers must employ orthogonal validation systems. The following protocols are designed as self-validating workflows to confirm both mechanism of action and systemic exposure.

Protocol 1: X-Ray Crystallographic Validation of Water Displacement

Rationale: To definitively prove that the cyclic urea carbonyl oxygen successfully mimics the structural water without distorting the native conformation of the protease flaps.

• Protein Expression & Purification: Express recombinant HIV-1 protease in E. coli. Isolate via inclusion bodies, refold in a urea gradient, and purify using size-exclusion chromatography to ensure a homogenous dimeric population.

• Co-crystallization Setup: Utilize hanging-drop vapor diffusion. Mix 2 mg/mL of the protease with a 5-fold molar excess of the cyclic urea inhibitor (e.g., DMP450). Causality: The molar excess drives the equilibrium toward the fully occupied enzyme-inhibitor complex, ensuring uniform electron density. Use a precipitant solution of ammonium sulfate and sodium acetate (pH 5.5).

• Data Collection & Resolution: Collect diffraction data at a synchrotron light source to a resolution of at least 1.8 Å.

• Self-Validation (Electron Density Analysis): Solve the structure via molecular replacement. The assay validates itself if two conditions are met: (A) The complete absence of Fo-Fc electron density for the native flap water (HOH 301), and (B) The measurement of direct hydrogen bond distances (~2.8–3.0 Å) between the urea oxygen and the backbone amides of Ile50/Ile50'[2][3].

Protocol 2: In Vivo Pharmacokinetic Profiling

Rationale: To quantify the oral bioavailability advantage of optimized cyclic ureas (DMP450) over poorly soluble precursors (DMP323) and peptidic standards.

• Dosing Regimen: Administer the compound to a cohort of Beagle dogs or Sprague-Dawley rats. Utilize a two-arm crossover design: Intravenous (IV) administration at 2 mg/kg and Oral (PO) gavage at 10 mg/kg.

• Plasma Sampling: Collect venous blood samples at 0, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Centrifuge immediately to isolate plasma and freeze at -80°C to prevent ex vivo degradation.

• LC-MS/MS Quantification: Extract analytes using solid-phase extraction (SPE). Analyze via reverse-phase LC-MS/MS. Causality: You must spike samples with a stable-isotope-labeled internal standard prior to extraction to correct for matrix effects and ion suppression during electrospray ionization, ensuring absolute quantification accuracy.

• Self-Validation (Non-Compartmental Analysis): Calculate PK parameters (Cmax, AUC, t1/2). The absolute oral bioavailability ( F ) is validated by the ratio of Dose-normalized AUCPO​ to AUCIV​ . A successful cyclic urea candidate will demonstrate an F>30% and maintain plasma concentrations above its in vitro IC90 for the duration of the dosing interval[3][6].

Workflow for evaluating binding affinity, structure, and pharmacokinetics of protease inhibitors.

Future Directions and Resistance

While cyclic ureas solved many PK issues associated with peptidic inhibitors, viral resistance remains a challenge. Multiple mutations within the protease gene can cause significant reductions in the antiviral response to symmetric cyclic ureas[6]. Modern drug development is currently exploring non-symmetrical cyclic ureas—incorporating motifs like 3(1H)-pyrazolylbenzyl at the P2/P2' pockets—to increase the hydrogen-bonding network with the protease, thereby improving resilience against mutant strains while preserving the exceptional bioavailability of the cyclic urea core[5].

References

• [3] Improved cyclic urea inhibitors of the HIV-1 protease: synthesis, potency, resistance profile, human pharmacokinetics and X-ray crystal structure of DMP 450. core.ac.uk. Available at:[Link]

• [2] Cyclic HIV Protease Inhibitors: Synthesis, Conformational Analysis, P2/P2' Structure−Activity Relationship, and Molecular Recognition of Cyclic Ureas. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• [6] Improved cyclic urea inhibitors of the HIV-1 protease: synthesis, potency, resistance profile, human pharmacokinetics and X-ray crystal structure of DMP 450. PubMed (NIH). Available at:[Link]

• [4] What to do with the HIV Protease Flap Water. McConnellsMedchem. Available at:[Link]

• [1] Small Molecule Protease Inhibitors as Model Peptidomimetics. MDPI. Available at:[Link]

• [5] Cyclic HIV Protease Inhibitors: Design and Synthesis of Orally Bioavailable, Pyrazole P2/P2' Cyclic Ureas with Improved Potency. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

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• 6. Improved cyclic urea inhibitors of the HIV-1 protease: synthesis, potency, resistance profile, human pharmacokinetics and X-ray crystal structure of DMP 450 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of DMP 323 and A-80987: Binding Kinetics in HIV Protease Assays

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of antiretroviral drug discovery, the inhibition of the human immunodeficiency virus (HIV) protease remains a cornerstone of therapeutic strategies. This enzyme is critical for the maturation of infectious virions, making it a prime target for small molecule inhibitors. Among the multitude of compounds developed, the non-peptidic cyclic urea DMP 323 and the peptidomimetic A-80987 emerged as potent inhibitors. This guide provides an in-depth, objective comparison of their binding kinetics in HIV protease assays, supported by available experimental data, to inform researchers, scientists, and drug development professionals.

Introduction: The Central Role of HIV Protease

The HIV-1 protease is an aspartyl protease that functions as a homodimer.[1] Its active site is located at the dimer interface and is responsible for the sequence-specific cleavage of the viral Gag and Gag-Pol polyproteins. This proteolytic processing is a crucial step in the viral life cycle, leading to the formation of mature, infectious viral particles.[2] Inhibition of this enzyme results in the production of immature, non-infectious virions, thus halting the spread of the virus.[3] The efficacy of a protease inhibitor is intrinsically linked to its binding affinity and kinetics to the enzyme's active site.

Chemical and Mechanistic Profiles of DMP 323 and A-80987

DMP 323: A C2-Symmetric Cyclic Urea

DMP 323 is a potent, non-peptidic, C2-symmetrical cyclic urea-based inhibitor of HIV protease.[3][4] Its design was a landmark in structure-based drug design, intended to mimic the C2 symmetry of the HIV protease active site. DMP 323 acts as a competitive inhibitor, binding rapidly to the enzyme.[5]

A-80987: A Peptidomimetic Inhibitor

A-80987 is a peptidomimetic inhibitor of HIV-1 protease.[6][7] Its development stemmed from efforts to create orally bioavailable inhibitors.[8] Like other peptidomimetic inhibitors, its structure is designed to mimic the natural substrate of the HIV protease, thereby competitively inhibiting its function.

Comparative Analysis of Binding Kinetics

A seminal study on DMP 323 described it as being as potent against both peptide and viral polyprotein substrates as A-80987, among other highly potent inhibitors of HIV protease.[5] This indicates that their equilibrium dissociation constants (K_D) or inhibition constants (K_i), which are measures of binding affinity, are in a similar range.

Parameter	DMP 323	A-80987
Inhibitor Class	Non-peptidic, Cyclic Urea	Peptidomimetic
Binding Mechanism	Competitive, Rapid Binding	Competitive
Potency (Qualitative)	Comparable to A-80987	Potent Inhibitor

Note: Specific quantitative values for k_on, k_off, and K_D/K_i for both compounds are not consistently reported across publicly available literature, precluding a direct quantitative comparison in this guide. The potency of both compounds is, however, established to be in the nanomolar range.

The Influence of Plasma Protein Binding on Inhibitor Efficacy

A critical factor influencing the in vivo efficacy of any drug is its interaction with plasma proteins. This is particularly relevant for HIV protease inhibitors.

For DMP 323 , studies have shown that its effective potency for HIV protease was not diminished by incubation with human plasma or serum.[5] This suggests that plasma protein binding is of a low affinity relative to its high affinity for the viral protease, a favorable characteristic for an antiviral agent.

In contrast, the antiviral activity of A-80987 has been shown to be significantly affected by its binding to human serum alpha-1 acid glycoprotein (AAG).[9][10] This binding reduces the free fraction of the drug available to enter infected cells and inhibit the viral protease, potentially impacting its therapeutic efficacy.

Experimental Protocol: Determining Inhibitor Binding Affinity via Enzyme Inhibition Assay

The following is a generalized, step-by-step methodology for determining the inhibition constant (K_i) of a competitive inhibitor for HIV protease.

1. Reagents and Materials:

• Recombinant HIV-1 Protease
• Fluorogenic substrate (e.g., a peptide with a quencher and a fluorophore)
• Assay Buffer (e.g., 50 mM sodium acetate, 100 mM NaCl, 1 mM EDTA, 1 mM DTT, 10% DMSO, pH 4.7)
• Test Inhibitors (DMP 323, A-80987)
• 96-well black microplates
• Fluorescence plate reader

2. Experimental Procedure:

• Enzyme Preparation: Dilute the stock solution of HIV-1 protease in the assay buffer to the desired final concentration.
• Inhibitor Preparation: Prepare a series of dilutions of the test inhibitors in the assay buffer.
• Assay Reaction:

• To each well of the microplate, add a fixed volume of the diluted enzyme.
• Add varying concentrations of the inhibitor to the wells.
• Incubate the enzyme and inhibitor mixture for a pre-determined time at a constant temperature to allow for binding to reach equilibrium.

• Initiation of Reaction: Add the fluorogenic substrate to each well to initiate the enzymatic reaction.
• Data Acquisition: Monitor the increase in fluorescence over time using a fluorescence plate reader. The rate of fluorescence increase is proportional to the rate of substrate cleavage.
• Data Analysis:

• Calculate the initial velocity (rate) of the reaction for each inhibitor concentration.
• Plot the reaction velocity as a function of the inhibitor concentration.
• Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).
• Calculate the K_i value using the Cheng-Prusoff equation for competitive inhibition: K_i = IC50 / (1 + [S]/K_m) where [S] is the substrate concentration and K_m is the Michaelis constant of the substrate.

Visualizing the Inhibition of HIV Protease

The following diagram illustrates the competitive inhibition of HIV protease by a small molecule inhibitor.

Caption: Competitive inhibition of HIV protease.

Conclusion

Both DMP 323 and A-80987 are highly potent inhibitors of HIV protease, playing a significant role in the historical development of antiretroviral therapies. While their binding affinities are comparable, key differences in their chemical nature and interaction with plasma proteins have important implications for their pharmacokinetic and pharmacodynamic profiles. DMP 323, a non-peptidic cyclic urea, exhibits minimal impact from plasma protein binding, a desirable trait for maintaining therapeutic concentrations. Conversely, the peptidomimetic A-80987's efficacy can be modulated by its interaction with AAG. This comparative guide underscores the multifaceted nature of drug efficacy, where binding kinetics are a critical but not sole determinant of in vivo performance. Further research with standardized head-to-head kinetic assays would provide a more definitive quantitative comparison of these two important molecules.

References

• Amanote Research. (n.d.). (PDF) Potency and Selectivity of Inhibition of Human. Retrieved from [Link]

• Kempf, D. J., et al. (1995). Discovery of ritonavir, a potent inhibitor of HIV protease with high oral bioavailability and clinical efficacy. Journal of Medicinal Chemistry, 38(4), 425-437. Available at: [Link]

• Kempf, D. J., et al. (1995). Discovery of ritonavir, a potent inhibitor of HIV protease with high oral bioavailability and clinical efficacy. PubMed. Available at: [Link]

• Erickson-Viitanen, S., et al. (1994). Potency and selectivity of inhibition of human immunodeficiency virus protease by a small nonpeptide cyclic urea, DMP 323. Antimicrobial Agents and Chemotherapy, 38(7), 1628–1634. Available at: [Link]

• Rayner, M. M., et al. (1994). DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein. Antimicrobial Agents and Chemotherapy, 38(7), 1635–1640. Available at: [Link]

• Amanote Research. (n.d.). (PDF) DMP 323, a Nonpeptide Cyclic Urea Inhibitor of Human. Retrieved from [Link]

• Rayner, M. M., et al. (1994). DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein. PMC. Available at: [Link]

• Afolabi, S. O., et al. (2022). Discovery of Novel HIV Protease Inhibitors Using Modern Computational Techniques. PMC. Available at: [Link]

• Sansom, C. (n.d.). HIV protease inhibitors have been one of the big successes of rational drug design. Clare Sansom looks at the impact of structur. Chemistry World. Retrieved from [Link]

• eBay. (n.d.). NEW DMP 323 Wire In Plate Transformer. Retrieved from [Link]

• eBay. (n.d.). DMP 323 16V 56VA Wire-In Plate Transformer. Retrieved from [Link]

• Wikipedia. (n.d.). Discovery and development of HIV-protease inhibitors. Retrieved from [Link]

• eBay. (n.d.). NEW DMP 323 Wire In Plate Transformer. Retrieved from [Link]

• eBay. (n.d.). DMP 323 16V 56VA Wire-In Plate Transformer. Retrieved from [Link]

• Bilello, J. A., et al. (1996). Human serum alpha 1 acid glycoprotein reduces uptake, intracellular concentration, and antiviral activity of A-80987, an inhibitor of the human immunodeficiency virus type 1 protease. PMC. Available at: [Link]

• Bilello, J. A., et al. (1996). Human serum alpha 1 acid glycoprotein reduces uptake, intracellular concentration, and antiviral activity of A-80987, an inhibitor of the human immunodeficiency virus type 1 protease. PubMed. Available at: [Link]

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Validating DMP 323 Target Specificity Using Chronically Infected Cell Lines: A Comparative Guide

Target Audience: Researchers, virologists, and drug development professionals. Document Type: Publish Comparison Guide & Experimental Methodology

Executive Summary & Rationale

The development of Human Immunodeficiency Virus (HIV) protease inhibitors (PIs) marked a paradigm shift in antiretroviral therapy. Unlike reverse transcriptase inhibitors, which are only effective in preventing de novo (acute) infections, PIs exert their antiviral effect post-integration. They block the cleavage of the viral Gag and Gag-Pol polyproteins during viral budding, rendering the progeny virions immature and non-infectious[1].

DMP 323 is a potent, C-2-symmetrical, nonpeptide cyclic urea inhibitor of HIV-1 and HIV-2 proteases[1][2]. To rigorously validate the target specificity and efficacy of late-stage inhibitors like DMP 323, chronically infected cell lines (such as lymphoid Molt4/H9 and monocytoid U937 cells) serve as the gold-standard experimental model[3]. Because these cells already harbor integrated proviral DNA and continuously produce viral particles, they provide a self-validating system: any reduction in infectious viral titer must be attributed to late-stage assembly/maturation defects rather than entry or integration blocks.

This guide provides an objective comparison of DMP 323 against first-generation PIs (Saquinavir, Indinavir) and details the causal logic and protocols required to validate its target specificity using chronically infected models.

Comparative Performance Profile: DMP 323 vs. Alternative Protease Inhibitors

When evaluating a novel PI, structural design dictates both target affinity and off-target liability. DMP 323 was designed using three-dimensional structural databases to competitively inhibit the active site of the HIV protease dimer[4].

Compared to early peptide-derived PIs, DMP 323 exhibits a highly favorable biochemical profile. Notably, its efficacy is not diminished by human plasma or serum, indicating a low affinity for plasma proteins—a common pitfall for many lipophilic PIs[2][4].

Table 1: Pharmacological & Specificity Comparison of HIV Protease Inhibitors

Parameter	DMP 323 (Cyclic Urea)	Saquinavir (Peptidomimetic)	Indinavir (Pentylamine)
Primary Target	HIV-1 & HIV-2 Protease	HIV-1 & HIV-2 Protease	HIV-1 & HIV-2 Protease
Inhibitory Potency ( Ki​ )	Sub-nanomolar[2]	~0.12 nM	~0.54 nM
Bioavailability / Clearance	Limited aqueous solubility	Low bioavailability[5][6]	High clearance[5]
Plasma Protein Binding	Very Low (Efficacy unaffected by serum)[4]	High (~98%)	Moderate (~60%)
Mammalian Protease Cross-Reactivity	Minimal (<12% inhibition at 40,000x IC50​ )[7]	Moderate	Low
Effect on Chronically Infected Cells	Persistently blocks Gag processing >72h[1]	Transient block	Reversible block

Data synthesized from comparative virology studies and pharmacokinetic evaluations[2][5][6].

Mechanistic Visualization

To understand the experimental endpoints, we must first map the causality of the PI intervention. In a chronically infected cell, viral mRNA is constitutively translated into the p55 Gag precursor. DMP 323 specifically binds the viral protease, preventing the cleavage of p55 into the mature p24 capsid protein.

Caption: Mechanism of DMP 323 inhibiting HIV-1 protease, preventing Gag p55 cleavage in chronically infected cells.

Experimental Workflows for Target Validation

As an Application Scientist, I emphasize that validating a PI requires a multi-tiered approach: biochemical confirmation of target engagement, phenotypic confirmation of the viral defect, and counter-screening against host enzymes to prove specificity.

Caption: Workflow for validating DMP 323 specificity and efficacy using chronically infected cell models.

Protocol 1: Viral Gag Polyprotein Processing Assay (RIP/Western Blot)

Rationale: This is a self-validating biochemical assay. A true protease inhibitor will cause a dose-dependent decrease in mature p24 and a stoichiometric increase (accumulation) of the uncleaved p55 precursor[3].

• Cell Preparation: Culture chronically infected lymphoid (Molt4) or monocytoid (U937) cells in RPMI 1640 supplemented with 10% FBS.

• Compound Treatment: Seed cells at 5×105 cells/mL. Treat with DMP 323 at varying concentrations (e.g., 0.016 µM to 8.8 µM) for 4 days[3].

• Metabolic Labeling (For RIP): Starve cells of methionine for 30 mins, then pulse with 35 S-methionine (100 µCi/mL) for 4 hours.

• Lysis & Immunoprecipitation: Lyse cells in RIPA buffer. Immunoprecipitate viral proteins using a monoclonal anti-p24 antibody (which cross-reacts with p55).

• Resolution: Resolve precipitates on a 10-20% gradient SDS-PAGE gel.

• Data Analysis: Perform autoradiography and densitometry. Calculate the ratio of p24 to p55. Expected Result: DMP 323 treatment will persistently block processing, showing dominant p55 bands even 72 hours post-drug removal[1][3].

Protocol 2: Morphological Validation via Transmission Electron Microscopy (TEM)

Rationale: Biochemical blocks must translate to phenotypic viral defects. Mature HIV virions possess a dense, conical core. Immature virions (resulting from PI treatment) exhibit a distinct "doughnut" or ring-like morphology due to the uncleaved Gag shell remaining associated with the viral envelope[1].

• Fixation: Pellet DMP 323-treated chronically infected cells. Fix in 2.5% glutaraldehyde in 0.1 M sodium cacodylate buffer for 2 hours at 4°C.

• Post-Fixation: Wash and post-fix in 1% osmium tetroxide ( OsO4​ ) for 1 hour.

• Embedding & Sectioning: Dehydrate through a graded ethanol series, embed in epoxy resin, and cut ultrathin sections (70-90 nm).

• Staining: Stain sections with uranyl acetate and lead citrate.

• Imaging: Examine under a transmission electron microscope at 80 kV. Expected Result: Electron microscopic examination will confirm that DMP 323-treated cells produce exclusively immature viral particles with uncondensed cores[1][3].

Protocol 3: Mammalian Protease Counter-Screening

Rationale: To prove target specificity, DMP 323 must not inhibit host aspartic proteases (which share mechanistic similarities with HIV protease).

• Enzyme Preparation: Procure purified human renin, pepsin, cathepsin D, cathepsin G, and chymotrypsin.

• Assay Setup: Incubate each enzyme with DMP 323 at concentrations ranging from 350 to 40,000 times the viral IC50​ [7].

• Substrate Cleavage: Add specific fluorogenic or chromogenic substrates for each respective host enzyme.

• Kinetic Readout: Measure the initial velocity of substrate cleavage using a microplate reader. Expected Result: DMP 323 demonstrates minimal inhibition (<12%) of all tested mammalian proteases, highlighting its exquisite specificity for the viral target[4][7].

Conclusion

Validating a protease inhibitor requires proving that it acts at the correct stage of the viral lifecycle without disrupting host cellular machinery. By utilizing chronically infected cell lines (Molt4, U937), researchers can isolate the late-stage budding and maturation processes from early-stage entry and integration.

DMP 323 serves as a benchmark for this validation process. Through a combination of biochemical Gag-processing assays, phenotypic TEM imaging, and rigorous host-protease counter-screening, DMP 323 demonstrates potent, specific, and persistent inhibition of HIV protease, leading to the exclusive production of immature, non-infectious virions[1][3]. While later generations of PIs (and improved cyclic ureas like DMP 450) were developed to optimize oral bioavailability, the validation framework established for DMP 323 remains a foundational standard in antiviral drug development.

References

• DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein. PubMed / NIH.[Link]

• Potency and selectivity of inhibition of human immunodeficiency virus protease by a small nonpeptide cyclic urea, DMP 323. Antimicrobial Agents and Chemotherapy - ASM Journals.[Link]

• DMP 323, a nonpeptide cyclic urea inhibitor of human immunodeficiency virus (HIV) protease, specifically and persistently blocks intracellular processing of HIV gag polyprotein. Antimicrobial Agents and Chemotherapy - ASM Journals.[Link]

• Potency and selectivity of inhibition of human immunodeficiency virus protease by a small nonpeptide cyclic urea, DMP 323. PMC / NIH.[Link]

• Human immunodeficiency virus protease inhibitors. From drug design to clinical studies. PubMed / NIH. [Link]

• HIV protease inhibitors: a review of molecular selectivity and toxicity. Dove Medical Press.[Link]

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comparative thermodynamic profiling of DMP 323 and saquinavir

The development of HIV-1 protease (PR) inhibitors represents one of the most successful applications of structure-based drug design. However, the emergence of multi-drug-resistant viral strains necessitates a deeper understanding of the thermodynamic driving forces that govern inhibitor binding[1].

As a Senior Application Scientist, I present this comparative guide to dissect the thermodynamic profiles of two structurally distinct HIV-1 PR inhibitors: Saquinavir (a first-generation peptidomimetic) and DMP 323 (a rationally designed cyclic urea). By analyzing their enthalpy-entropy compensation mechanisms and protonation linkages, researchers can better design next-generation inhibitors capable of overcoming active-site mutations.

Structural Paradigms and Solvation Dynamics

The thermodynamic signature of an inhibitor is inextricably linked to its structural flexibility and its interaction with the active site's solvation network.

Saquinavir (SQV): The Peptidomimetic Approach Saquinavir is a highly flexible molecule featuring a hydroxyethylamine isostere that mimics the transition state of the peptide substrate. Upon binding, SQV adopts an extended conformation[2]. Crucially, SQV binding retains the highly conserved structural water molecule (often denoted as H2​O301​ ) located beneath the β -hairpin flaps of the protease[2]. This water molecule acts as a critical hydrogen-bond bridge between the inhibitor's carbonyl/amide groups and the backbone amides of Ile50 and Ile50' on the protease flaps.

DMP 323: The Pre-organized Scaffold DMP 323 was rationally designed to circumvent the thermodynamic penalties associated with peptidomimetics. It is a symmetrically substituted cyclic urea with a rigid, pre-organized scaffold[3]. Instead of relying on the structural flap water, the urea oxygen of DMP 323 acts as a direct hydrogen-bond acceptor to the Ile50/Ile50' amides, effectively displacing the constrained water molecule into the bulk solvent[3].

Fig 1. Thermodynamic binding models of Saquinavir and DMP 323 to HIV-1 Protease.

Thermodynamic Signatures: Enthalpy vs. Entropy

The binding affinity ( ΔG ) of an inhibitor is a delicate balance of enthalpic ( ΔH ) and entropic ( −TΔS ) contributions. The structural differences between SQV and DMP 323 result in vastly different thermodynamic driving forces.

• Saquinavir (Enthalpy-Driven): SQV achieves high affinity through a highly favorable binding enthalpy ( ΔH<0 ) driven by extensive hydrogen bonding and van der Waals interactions[4]. However, because it is a highly flexible molecule, freezing its rotatable bonds into a single extended conformation incurs a massive conformational entropy penalty.

• DMP 323 (Entropy-Driven): DMP 323 binding is heavily entropy-driven[5]. The causality is twofold: (1) Its rigid, pre-organized structure means very little conformational entropy is lost upon binding. (2) The displacement of the highly constrained flap water molecule into the bulk solvent drastically increases the translational and rotational degrees of freedom of the system, providing a massive favorable solvation entropy gain.

Quantitative Data Comparison

Thermodynamic Parameter	Saquinavir (SQV)	DMP 323
Inhibitor Class	Peptidomimetic	Cyclic Urea
Flap Water ( H2​O301​ )	Retained	Displaced
Primary Driving Force	Enthalpy ( ΔH<0 )	Entropy ( −TΔS≪0 )
Conformational Entropy Penalty	High (Flexible structure)	Minimal (Rigid scaffold)
Solvation Entropy Gain	Moderate	Very High (Water release)
Response to Flap Mutations	High Entropy-Enthalpy Compensation	Poor adaptability (Rigid clash)

Protonation States and Thermodynamic Linkage

HIV-1 PR is an aspartic protease, meaning its catalytic activity relies on a highly conserved Asp25/Asp25' dyad. The protonation state of this dyad is a critical variable in thermodynamic profiling.

• Saquinavir: Binds preferentially to the monoprotonated state of the catalytic dyad[6].

• DMP 323: The binding of cyclic ureas induces a significant shift in the pKa​ of the catalytic aspartates. Extensive pH-dependent Replica Exchange Molecular Dynamics (pH-REMD) and NMR studies reveal that DMP 323 shifts the pKa​ by approximately 1 unit. This creates a strong thermodynamic linkage between proton binding and inhibitor affinity, meaning the observed binding free energy is highly dependent on the buffer pH and the ionization state of the active site[7].

Entropy-Enthalpy Compensation in Drug Resistance

When HIV-1 PR acquires mutations (e.g., the Flap+ variant containing L10I/G48V/I54V/V82A), the active site geometry and flexibility change.

Saquinavir exhibits extreme entropy-enthalpy compensation against these variants[8]. While mutations disrupt optimal hydrogen bonding (causing a loss in favorable enthalpy), the increased flexibility of the mutant protease reduces the entropic penalty of binding[4]. These two factors cancel each other out, allowing SQV to maintain a relatively stable ΔG [8]. Conversely, rigid inhibitors like DMP 323 lack this compensatory flexibility, making them highly susceptible to resistance mutations that alter the volume or shape of the binding pocket.

Experimental Workflows for Thermodynamic Profiling

To objectively capture these thermodynamic differences, researchers must employ self-validating experimental systems. Below are the gold-standard protocols for profiling.

Protocol A: Isothermal Titration Calorimetry (ITC)

ITC is the only technique that directly measures the heat of binding ( ΔH ), allowing for the simultaneous determination of Ka​ , ΔH , and ΔS . Self-Validation Check: The ΔG calculated from ITC must correlate with the ΔG derived from enzymatic inhibition assays ( Ki​ ) via the equation ΔG=RTln(Ki​) .

• Protein Preparation & Buffer Matching (Critical Step): Express and purify HIV-1 PR. Dialyze the protein extensively against a strictly controlled buffer (e.g., 50 mM Sodium Acetate, pH 5.0, 10% glycerol, 1 mM TCEP). Causality: Buffer matching is non-negotiable. Any mismatch in pH or salt concentration between the syringe and the cell will generate a massive heat of mixing, masking the true heat of binding.

• Ligand Preparation: Dissolve SQV or DMP 323 in 100% DMSO, then dilute into the exact same dialysis buffer used for the protein. Ensure the final DMSO concentration is identical in both the syringe and the cell (typically < 2%).

• Titration Execution: Load 20-30 µM HIV-1 PR into the calorimetric cell and 200-300 µM inhibitor into the syringe. Perform 20-25 injections of 10 µL at 25°C with a stirring speed of 300 rpm.

• Data Integration: Integrate the injection peaks and subtract the background heat of dilution (obtained by injecting the ligand into a buffer-only cell).

• Thermodynamic Extraction: Fit the integrated heats to a non-linear 1:1 binding model to extract the thermodynamic parameters.

Fig 2. Step-by-step Isothermal Titration Calorimetry (ITC) workflow for thermodynamic profiling.

Protocol B: NMR pH-Titration for pKa​ Shifts

To validate the thermodynamic linkage and protonation state shifts caused by DMP 323:

• Isotope Labeling: Express 13C,15N -labeled HIV-1 PR in minimal media.

• Complex Formation: Saturate the labeled PR with a 3-fold molar excess of DMP 323.

• NMR Titration: Acquire 2D 1H−13C HSQC spectra across a pH gradient (pH 2.5 to 7.0).

• Data Analysis: Track the chemical shifts of the Asp25/Asp25' carboxyl carbons. The inflection point of the chemical shift vs. pH curve yields the bound-state pKa​ , validating the thermodynamic linkage models.

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